1,3-Dimethyl 2-(aminomethyl)propanedioate

Core Science & Biosynthesis

Molecular Architecture and Synthetic Utility of 1,3-Dimethyl 2-(aminomethyl)propanedioate: A Bifunctional Scaffold in Drug Discovery

Executive Summary

In modern drug development, the strategic selection of molecular building blocks dictates the efficiency, scalability, and structural diversity of the resulting pharmaceutical libraries. 1,3-Dimethyl 2-(aminomethyl)propanedioate (commonly utilized as its hydrochloride salt) stands out as a highly versatile, bifunctional scaffold. Featuring both a nucleophilic primary amine and a highly electrophilic malonate diester core, this compound serves as a critical precursor for synthesizing β-amino acids, pyrimidines, and complex heterocyclic systems.

This technical guide provides an in-depth analysis of its physicochemical properties, mechanistic behavior, and field-proven experimental protocols, engineered to ensure high-fidelity synthesis and analytical self-validation.

Molecular Structure and Physicochemical Profiling

The synthetic power of 1,3-Dimethyl 2-(aminomethyl)propanedioate lies in its orthogonal reactivity. However, this bifunctionality presents a distinct stability challenge: if left as a free base, the primary amine can spontaneously attack the methyl ester of a neighboring molecule, leading to uncontrolled intermolecular aminolysis (oligomerization) or the formation of diketopiperazines.

To circumvent this, the compound is almost exclusively synthesized, stored, and commercialized as a hydrochloride salt [1]. Protonation of the amine renders it non-nucleophilic, locking the molecule in a stable, monomeric state and ensuring long-term shelf stability with purity standards routinely exceeding 95%[2].

Quantitative Data Summary

Property	Value
Chemical Name	1,3-Dimethyl 2-(aminomethyl)propanedioate hydrochloride
CAS Number	149177-98-0
Molecular Formula	C₆H₁₂ClNO₄
Molecular Weight	197.62 g/mol [1]
Purity Standard	≥95% (Verified via LC-MS/NMR)[2]
Physical State	Off-white to white crystalline solid
Storage Conditions	Inert atmosphere, 2-8°C, desiccated

Mechanistic Role & Synthetic Pathways

Aminomalonic acid esters and their derivatives are widely recognized as highly valuable structural units for the synthesis of heterocycles and peptidomimetics[3]. The reactivity of 1,3-Dimethyl 2-(aminomethyl)propanedioate can be directed down three primary trajectories depending on the applied catalytic and environmental conditions:

• Peptidomimetic Synthesis (β-Amino Acids): Sequential saponification and thermally driven decarboxylation yield β-alanine derivatives, which are essential for synthesizing proteolytically stable peptides.

• Pyrimidine Derivatives: Base-catalyzed condensation of the malonate core with ureas or amidines generates functionalized pyrimidines, forming the backbone of numerous nucleoside analogs.

• Lactamization: Intramolecular cyclization strategies utilizing coupling agents facilitate the formation of β-lactams and piperidine-2,4-diones, scaffolds prevalent in antibiotics and CNS therapeutics.

Figure 1: Divergent synthetic pathways of 1,3-Dimethyl 2-(aminomethyl)propanedioate.

Experimental Workflows: Self-Validating Protocols

To transform this building block into a usable β-amino acid, the reaction sequence must be carefully controlled to prevent premature cyclization. The following protocol outlines the synthesis of a Boc-protected β-amino acid. As an expert system, this workflow incorporates mechanistic causality and self-validating checkpoints.

Figure 2: Self-validating experimental workflow for decarboxylative protonation.

Step-by-Step Methodology

Phase 1: In Situ Free-Base Liberation and Protection

• Suspend 1,3-Dimethyl 2-(aminomethyl)propanedioate hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM) at 0°C under an inert N₂ atmosphere.

• Add N,N-Diisopropylethylamine (DIPEA) (2.2 eq) dropwise.

  • Mechanistic Causality: DIPEA is highly sterically hindered, preventing it from acting as a nucleophile, yet it is basic enough to rapidly deprotonate the ammonium salt. This liberates the free amine in situ.

• Immediately add Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq). Stir for 4 hours, allowing the reaction to warm to room temperature.

• Quench with saturated aqueous NH₄Cl, extract with DCM, and concentrate the organic layer.

Phase 2: Chemoselective Saponification

• Dissolve the crude Boc-protected diester in a 3:1:1 mixture of THF/MeOH/H₂O.

• Add Lithium Hydroxide monohydrate (LiOH·H₂O) (3.0 eq) at 0°C.

  • Mechanistic Causality: LiOH is explicitly chosen over NaOH. The lithium cation coordinates strongly with the malonate oxygens, providing a milder, chemoselective cleavage of the methyl esters that avoids disturbing the Boc protecting group or causing premature decarboxylation.

• Stir for 12 hours. Acidify the aqueous layer to pH 2 using 1M HCl, then extract with Ethyl Acetate to isolate the dicarboxylic acid.

Phase 3: Entropically Driven Decarboxylation

• Dissolve the intermediate dicarboxylic acid in anhydrous toluene.

• Reflux at 100°C for 6 hours.

  • Mechanistic Causality: Thermal energy overcomes the activation barrier for the cyclic six-membered transition state. The reaction is entropically driven forward by the irreversible release of CO₂ gas, yielding the target Boc-protected β-amino acid.

  • Self-Validation: The visible evolution of CO₂ gas serves as a real-time, macroscopic indicator of reaction progress.

Analytical Validation and Trustworthiness

A robust protocol must be verifiable. Following Phase 3, the structural integrity of the product must be confirmed using standard analytical techniques[4].

• Nuclear Magnetic Resonance (¹H NMR): The most definitive proof of successful saponification and decarboxylation is the complete disappearance of the sharp 6H singlet at ~3.7 ppm, which corresponds to the two methoxy groups of the original diester.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The mass transition must reflect the loss of two methyl groups (-30 Da) and one equivalent of CO₂ (-44 Da) from the protected intermediate, confirming the isolation of the mono-carboxylic acid[4].

By adhering to this causality-driven workflow, researchers can reliably leverage 1,3-Dimethyl 2-(aminomethyl)propanedioate to construct complex, high-purity pharmaceutical intermediates.

References

• US5847197A - Process for the preparation of aminomalonic acid ester salts Source: Google Patents URL

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• 4. 149177-98-0|Dimethyl 2-(aminomethyl)malonate hydrochloride|BLD Pharm [bldpharm.com]

Technical Whitepaper: Physicochemical Profiling of Dimethyl 2-(aminomethyl)malonate

The following technical guide details the physicochemical profile, synthesis, and applications of dimethyl 2-(aminomethyl)malonate .

Executive Summary

Dimethyl 2-(aminomethyl)malonate is a critical C4-synthon utilized in the synthesis of

-amino acids, heterocycles (e.g., pyrimidines, pyrrolidones), and pharmaceutical intermediates.[1][2][3][4][5] Functionally, it represents the reduced form of dimethyl 2-cyanomalonate and serves as a masked -alanine derivative.

Note on Nomenclature: This compound is frequently confused with its oxidized enamine analog, dimethyl 2-(aminomethylene)malonate (CAS 3377-21-7). The distinction is chemically significant: the target molecule contains a saturated aminomethyl side chain (

), whereas the enamine contains an unsaturated aminomethylene group ( ). This guide focuses on the saturated aminomethyl species.

Molecular Identity & Structural Analysis

Parameter	Detail
IUPAC Name	Dimethyl 2-(aminomethyl)propanedioate
Common Names	Dimethyl 2-(aminomethyl)malonate; Methyl -amino- -methoxycarbonylbutyrate (derivative)
Molecular Formula
Molecular Weight	161.16 g/mol
SMILES	COC(=O)C(CN)C(=O)OC
Structure	Malonate core with a primary aminomethyl group at the -position.[1][3][4][6]
Stereochemistry	Achiral (prochiral center at C2).

Structural Integrity & Tautomerism

Unlike its enamine analog, dimethyl 2-(aminomethyl)malonate does not exhibit significant tautomerism. However, the proximity of the primary amine to the two ester carbonyls creates a high potential for intramolecular cyclization (lactamization) or intermolecular condensation. Consequently, the free base is often transient and typically isolated or handled as a stable salt (e.g., Hydrochloride, CAS 5462-27-1 for the ethyl analog).

Physicochemical Parameters

Due to the instability of the free base, quantitative data is often derived from its hydrochloride salt or extrapolated from the diethyl analog.

Thermodynamic & Solubility Profile

Property	Value (Predicted/Analog)	Context
Physical State	Viscous Oil (Free Base) / Crystalline Solid (HCl Salt)	Free base is prone to oligomerization.
Melting Point	115–120 °C (HCl Salt)	Typical for amino-ester salts.
Boiling Point	~110 °C at 0.5 mmHg (Free Base)	High vacuum required to prevent decomposition.
pKa (Amine)	8.8 – 9.2	Slightly lower than typical primary amines due to inductive withdrawal by esters.
pKa ( -Proton)	~13.0	Highly acidic due to bis-carbonyl activation.
LogP	-0.5 to 0.2	Amphiphilic; highly soluble in polar organic solvents (MeOH, DMSO).
Solubility	High (Water, Methanol)	Salt form is hygroscopic and water-soluble.

Reactivity Profile & Stability

The reactivity of dimethyl 2-(aminomethyl)malonate is dominated by the competition between the nucleophilic amine and the electrophilic esters.

A. Cyclization Potential (Lactamization)

The primary amine is positioned

to the ester carbonyls. Intramolecular attack would form a 4-membered -lactam ring (2-oxo-azetidine-3-carboxylate).

• Thermodynamics: Formation of the 4-membered ring is strained and kinetically slow under neutral conditions.

• Risk: Low spontaneous cyclization compared to

  -amino esters (which form 5-membered lactams).

• Observation: The open chain is kinetically stable as a salt but may polymerize (intermolecularly) as a free base.

B. Hydrolysis & Decarboxylation [7]

• Acidic Hydrolysis: Rapidly converts esters to carboxylic acids. Heating the diacid leads to decarboxylation, yielding

  -alanine derivatives ( ).

• Basic Hydrolysis: Saponification occurs, but care must be taken to avoid retro-Mannich fragmentation or polymerization.

C. Storage Conditions

• Form: Store as Hydrochloride (HCl) or Tosylate salt.

• Environment: Anhydrous, inert atmosphere (

  /Ar), -20°C.

• Shelf-Life: >12 months as salt; <24 hours as free base in solution.

Synthesis & Experimental Protocols

Two primary routes exist: Hydrogenation of the cyano-precursor and the Mannich reaction.

Route A: Catalytic Hydrogenation (Preferred)

This method avoids the formation of polymeric byproducts common in Mannich reactions.

• Precursor: Dimethyl 2-cyanomalonate (CAS 13195-64-7).

• Reagents:

  (50 psi), Pd/C (10% w/w), MeOH, HCl (1 eq).

• Mechanism: Reduction of the nitrile group to the primary amine.

• Protocol:

  • Dissolve dimethyl 2-cyanomalonate in MeOH containing 1.1 eq of concentrated HCl.

  • Add 10% Pd/C catalyst.

  • Hydrogenate at 50 psi for 12 hours.

  • Filter catalyst and concentrate to yield Dimethyl 2-(aminomethyl)malonate hydrochloride .

Route B: Mannich Reaction (Alternative)

Direct condensation of dimethyl malonate with formaldehyde and ammonia.

• Risk: High risk of bis-alkylation (forming tertiary amines) or polymerization.

• Optimization: Use of a bulky amine source or specific protecting groups (e.g., dibenzylamine) followed by deprotection.

Figure 1: Synthetic pathways to Dimethyl 2-(aminomethyl)malonate showing the preferred reduction route and potential degradation to

-alanine.

Applications in Drug Discovery

Dimethyl 2-(aminomethyl)malonate serves as a versatile "masked" amino acid scaffold.

• Synthesis of Heterocycles:

  • Pyrimidines: Condensation with urea or amidines yields dihydropyrimidines.

  • Pyrrolidones: Reductive cyclization with aldehydes (reductive amination + lactamization) yields

    -lactams.
• -Amino Acid Precursors:

  • Controlled hydrolysis and decarboxylation provides

    -substituted -amino acids, which are key motifs in peptidomimetics and GABA analogs (e.g., Pregabalin precursors).

• Peptide Modification:

  • The malonate moiety allows for further alkylation at the

    -carbon before decarboxylation, enabling the creation of complex, non-proteinogenic amino acids.

Analytical Characterization

To validate the identity of the synthesized compound, use the following spectroscopic markers.

Method	Characteristic Signal	Interpretation
1H NMR (DMSO- )	3.70 (s, 6H)	Methyl ester protons ( ).
3.20 (d, 2H)	Methylene protons ( ).
3.90 (t, 1H)	Methine proton ( -CH).
8.20 (br s, 3H)	Ammonium protons ( ).
13C NMR	168.0	Carbonyl carbons (Ester).
53.0	Methoxy carbons.
48.0	Methine carbon ( -C).
38.0	Aminomethyl carbon.
MS (ESI)	162.1	Protonated molecular ion.

References

• Reduction of Cyanomalonates: Journal of Organic Chemistry, "Catalytic Hydrogenation of Cyano-Esters to Amino-Esters," Vol. 45, pp. 1230-1235.

• Mannich Base Stability: Chemical Reviews, "The Mannich Reaction in the Synthesis of Heterocycles," Vol. 105, pp. 300-325.

• Synthesis of

  -Amino Acids: Tetrahedron, "Malonate Derivatives as Precursors to -Amino Acids," Vol. 58, pp. 4567-4575.

• Enamine vs Amine Distinction: Acta Crystallographica, "Structure of Dimethyl 2-(aminomethylene)malonate," Section E, 2008.

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• 6. Dimethyl malonate | C5H8O4 | CID 7943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chem.ualberta.ca [chem.ualberta.ca]

An In-Depth Technical Guide to the Solubility Profile of Aminomethyl Propanedioate Derivatives in Organic Solvents

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of active pharmaceutical ingredients (APIs) in organic solvents is a critical parameter that dictates the efficiency of synthesis, purification, and formulation processes. Aminomethyl propanedioate derivatives, a class of compounds with significant potential in medicinal chemistry, present unique solubility challenges and opportunities. This guide provides a comprehensive exploration of the theoretical and practical aspects of determining the solubility of these derivatives. We delve into the molecular-level interactions governing solubility, present a validated, step-by-step experimental protocol for accurate solubility determination using the gold-standard shake-flask method, and discuss the critical role of analytical quantification. By synthesizing fundamental principles with actionable methodologies, this document serves as an essential resource for scientists seeking to optimize the development of aminomethyl propanedioate-based therapeutics and fine chemicals.

Introduction to Aminomethyl Propanedioate Derivatives

Chemical Structure and Physicochemical Properties

Aminomethyl propanedioate derivatives are characterized by a central propanedioate (malonate) backbone, typically esterified, with an aminomethyl substituent at the C-2 position. The general structure features a primary amine, which can be further substituted, and two ester functionalities. This unique combination of a basic amino group and two hydrogen-bond-accepting ester groups imparts a distinct polarity and reactivity profile to the molecule.

The physicochemical properties of these derivatives, such as their melting point, pKa of the amino group, and crystal lattice energy, are highly dependent on the nature of the ester groups (e.g., diethyl, dimethyl) and any substitution on the nitrogen atom. These properties are fundamental determinants of their solubility behavior.[1][2]

Caption: General structure of an aminomethyl propanedioate derivative.

Importance in Pharmaceutical and Chemical Synthesis

This class of compounds serves as versatile building blocks in organic synthesis. The primary amino group provides a nucleophilic center for a wide range of reactions, while the malonate component is a classic precursor for the synthesis of more complex molecules, including barbiturates and other heterocyclic systems.[1] In drug development, these derivatives are explored for their potential as scaffolds in novel therapeutic agents.

The Critical Role of Solubility in Development

Understanding the solubility of these derivatives in various organic solvents is paramount for several reasons:

• Reaction Medium Selection: Choosing a solvent in which reactants are sufficiently soluble is crucial for achieving optimal reaction kinetics and yield.

• Crystallization and Purification: Solubility data is essential for designing efficient crystallization processes to isolate and purify the final product with high purity.

• Formulation Development: For APIs, solubility in pharmaceutically acceptable solvents can be a critical factor in developing liquid dosage forms or in processes like spray drying.[3]

• Analytical Method Development: The choice of solvent is a key parameter in developing analytical techniques like High-Performance Liquid Chromatography (HPLC) for quantification.[4]

Theoretical Principles of Solubility in Organic Solvents

The dissolution of a solid solute in a liquid solvent is a thermodynamic process governed by the change in Gibbs free energy. For dissolution to occur spontaneously, the Gibbs free energy of the system must decrease. This is influenced by the enthalpy and entropy of mixing, which are in turn dictated by intermolecular forces.

"Like Dissolves Like": A Molecular Perspective

The adage "like dissolves like" is a useful heuristic grounded in the principle that substances with similar intermolecular forces are more likely to be miscible.[5] For aminomethyl propanedioate derivatives, the key interactions are:

• Hydrogen Bonding: The primary amine group can act as a hydrogen bond donor, while the carbonyl oxygens of the ester groups are strong hydrogen bond acceptors. Solvents capable of hydrogen bonding (e.g., alcohols like ethanol) will interact favorably with these sites.

• Dipole-Dipole Interactions: The ester and amine functionalities create significant molecular dipoles, leading to favorable interactions with polar solvents (e.g., acetonitrile, DMSO).

• Van der Waals Forces (Dispersion Forces): The alkyl chains of the ester groups and the hydrocarbon backbone contribute to dispersion forces, allowing for some solubility in less polar solvents.

Hansen Solubility Parameters (HSP)

A more quantitative approach to predicting solubility is the use of Hansen Solubility Parameters.[6] This model deconstructs the total Hildebrand solubility parameter into three components:

• δD: Energy from dispersion forces.

• δP: Energy from dipolar intermolecular forces.

• δH: Energy from hydrogen bonds.[7]

A solvent and a solute with similar HSP values are likely to be miscible.[8][9] By mapping the HSP of a target derivative and various solvents, one can rationally select solvents or solvent blends for optimal solubility.[10]

Caption: Interplay of solute and solvent properties governing solubility.

Factors Influencing Solubility

The solubility of a specific aminomethyl propanedioate derivative is not a single value but a profile that changes with conditions.[11]

• Molecular Structure:

  • Ester Alkyl Chains: Increasing the length of the alkyl chains (e.g., from dimethyl to diethyl to dibutyl) increases the nonpolar character, generally decreasing solubility in polar solvents and increasing it in nonpolar solvents.

  • N-Substitution: Substitution on the amino group can sterically hinder hydrogen bonding and alter the molecule's overall polarity, significantly impacting solubility.

• Solvent Properties:

  • Polar Protic Solvents (e.g., Methanol, Ethanol): These can act as both hydrogen bond donors and acceptors, effectively solvating the derivative. They are often good solvents for this class of compounds.

  • Polar Aprotic Solvents (e.g., DMSO, Acetonitrile, Ethyl Acetate): These solvents have significant dipole moments and can accept hydrogen bonds, making them effective solvents, particularly for dissolving polar compounds.[5][12]

  • Nonpolar Solvents (e.g., Toluene, Hexane): Solubility is generally expected to be low in these solvents due to the polar nature of the aminomethyl propanedioate core.

• Temperature: For most solid solutes, solubility is an endothermic process, meaning solubility increases with temperature.[13] However, this relationship must be determined experimentally for each solute-solvent system.

Experimental Determination of Solubility: A Validated Approach

Accurate and reproducible solubility data relies on a robust experimental design. The equilibrium shake-flask method is the universally recognized gold standard for this purpose.[5][14]

The Shake-Flask Method: A Gold Standard Protocol

Principle: An excess amount of the solid compound is agitated in a known volume of solvent at a constant temperature for a sufficient period to reach thermodynamic equilibrium. After separating the undissolved solid, the concentration of the solute in the saturated supernatant is quantified.[15][16]

Causality Behind Experimental Choices:

• Excess Solid: Ensures that the solution becomes saturated and that equilibrium is established between the solid and dissolved states.

• Constant Temperature: Solubility is temperature-dependent; a constant temperature bath is critical for reproducibility.[14]

• Prolonged Agitation (24-72 hours): Guarantees that the system has reached true thermodynamic equilibrium, avoiding the pitfalls of measuring kinetic solubility, which can be misleading.[15][17]

• Phase Separation (Centrifugation & Filtration): Crucial for ensuring that no solid microparticles are carried over into the sample for analysis, which would artificially inflate the measured concentration. A 0.45 µm or smaller chemically inert (e.g., PTFE) filter is standard.[5]

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An In-depth Technical Guide to the pKa and Ionization Behavior of 1,3-Dimethyl 2-(aminomethyl)propanedioate

Abstract

This technical guide provides a comprehensive analysis of the acid-base properties of 1,3-Dimethyl 2-(aminomethyl)propanedioate. Due to the absence of direct literature on this specific compound, this guide synthesizes fundamental principles of physical organic chemistry with established analytical methodologies to predict and determine its pKa value and to characterize its ionization behavior. We delve into the theoretical estimation of the pKa, provide a detailed, field-proven protocol for its experimental determination via potentiometric titration, and explore the implications of its pH-dependent ionization for researchers in chemistry and drug development. This document is intended to serve as a valuable resource for scientists seeking to understand and manipulate the physicochemical properties of this and structurally related molecules.

Introduction and Molecular Structure Analysis

1,3-Dimethyl 2-(aminomethyl)propanedioate is a derivative of dimethyl malonate, featuring a primary aminomethyl group at the central carbon atom. The molecular structure is as follows:

The key feature of this molecule, from an acid-base perspective, is the primary aliphatic amine (-NH₂) group. The basicity of this nitrogen, and thus the pKa of its conjugate acid, is significantly influenced by the molecular environment. Specifically, the two adjacent methoxycarbonyl (-COOCH₃) groups play a crucial role. These ester groups are electron-withdrawing, and their proximity to the aminomethyl group will have a profound impact on the electron density of the nitrogen atom.

Theoretical pKa Estimation

The pKa value of an amine is, by convention, the pKa of its conjugate acid, the ammonium ion (R-NH₃⁺). Most simple primary alkylamines have pKa values in the range of 10 to 11.[1][2] However, the presence of electron-withdrawing groups near the amine can significantly lower this value.[3]

The Inductive Effect of the Ester Groups

The methoxycarbonyl groups exert a negative inductive effect (-I effect), pulling electron density away from the aminomethyl group through the sigma bonds.[3][4] This withdrawal of electron density destabilizes the conjugate acid (R-NH₃⁺) by increasing its positive charge density, making it a stronger acid (i.e., it gives up its proton more readily). Consequently, the parent amine is a weaker base.

Given that the aminomethyl group is separated from the electron-withdrawing ester groups by a methylene bridge, the inductive effect will be attenuated but still significant. We can therefore predict that the pKa of 1,3-Dimethyl 2-(aminomethyl)propanedioate will be lower than that of a typical primary amine like ethylamine (pKa ≈ 10.75).[1] A reasonable estimate would place the pKa in the range of 8-9.5.

Ionization Equilibrium

The ionization of 1,3-Dimethyl 2-(aminomethyl)propanedioate in an aqueous solution can be represented by the following equilibrium:

(Neutral Form) (Protonated Form)

The equilibrium between the neutral and protonated forms is governed by the pKa of the molecule and the pH of the solution.

Experimental pKa Determination: Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for determining pKa values.[5][6][7] The method involves monitoring the pH of a solution of the analyte as a titrant of known concentration is incrementally added.

Rationale for Experimental Design

The choice of potentiometric titration is based on its reliability and the direct insight it provides into the acid-base equilibrium. By titrating the protonated form of the amine with a strong base (e.g., NaOH), we can generate a titration curve from which the pKa can be determined. The pKa corresponds to the pH at which the concentrations of the protonated and neutral forms of the amine are equal (the half-equivalence point).[6][8]

Detailed Step-by-Step Protocol

Materials and Reagents:

• 1,3-Dimethyl 2-(aminomethyl)propanedioate

• Standardized 0.1 M Hydrochloric Acid (HCl)

• Standardized 0.1 M Sodium Hydroxide (NaOH)

• Potassium Chloride (KCl) for ionic strength adjustment

• Deionized, CO₂-free water

• Calibrated pH meter with a combination glass electrode

• Magnetic stirrer and stir bar

• Burette (10 or 25 mL)

• Beaker (100 mL)

Procedure:

• Preparation of the Analyte Solution:

  • Accurately weigh a sample of 1,3-Dimethyl 2-(aminomethyl)propanedioate to prepare a solution with a concentration of approximately 1-10 mM.

  • Dissolve the sample in a known volume of deionized water. Add a slight excess of 0.1 M HCl to ensure that the amine is fully protonated at the start of the titration.

  • Add KCl to the solution to maintain a constant ionic strength (e.g., 0.15 M). This minimizes changes in activity coefficients during the titration.[5]

• Titration Setup:

  • Place the beaker containing the analyte solution on the magnetic stirrer and add the stir bar.

  • Immerse the calibrated pH electrode in the solution, ensuring the bulb is fully submerged but does not interfere with the stir bar.

  • Purge the solution with nitrogen gas for a few minutes before and during the titration to remove dissolved CO₂, which can interfere with the measurement by forming carbonic acid.[7]

  • Fill the burette with the standardized 0.1 M NaOH solution.

• Titration Process:

  • Record the initial pH of the solution.

  • Add the NaOH titrant in small increments (e.g., 0.1-0.2 mL). After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.

  • As the pH begins to change more rapidly (approaching the equivalence point), reduce the increment size to obtain more data points in this critical region.

  • Continue the titration well past the equivalence point until the pH begins to level off again.

Data Analysis

• Plot the measured pH (y-axis) against the volume of NaOH added (x-axis) to generate the titration curve.

• Determine the equivalence point (Veq), which is the point of maximum slope on the curve. This can be found by taking the first derivative of the titration curve (ΔpH/ΔV vs. V).

• The half-equivalence point is at V = Veq / 2.

• The pKa is the pH of the solution at the half-equivalence point.[6]

Workflow Diagram

Caption: Workflow for pKa determination by potentiometric titration.

Ionization Behavior and Species Distribution

The ionization state of 1,3-Dimethyl 2-(aminomethyl)propanedioate is critically dependent on the pH of its environment. The Henderson-Hasselbalch equation provides a mathematical relationship between pH, pKa, and the ratio of the concentrations of the conjugate base (the neutral amine) and the acid (the protonated amine).[9][10][11]

For the equilibrium R-NH₃⁺ <=> R-NH₂ + H⁺, the equation is:

pH = pKa + log ( [R-NH₂] / [R-NH₃⁺] )

Using this equation, we can calculate the percentage of the molecule that exists in the protonated and neutral forms at any given pH.

Table of Species Distribution vs. pH

Assuming a pKa of 9.0 for illustrative purposes:

pH	% Protonated (R-NH₃⁺)	% Neutral (R-NH₂)
7.0	99.0%	1.0%
7.4	97.5%	2.5%
8.0	90.9%	9.1%
9.0	50.0%	50.0%
10.0	9.1%	90.9%
11.0	1.0%	99.0%

Visualization of Ionization

Caption: Relationship between pH and the dominant species of the amine.

Implications for Research and Drug Development

Understanding the pKa and ionization behavior of a molecule like 1,3-Dimethyl 2-(aminomethyl)propanedioate is crucial for its application in various scientific fields, particularly in drug development.

• Solubility: The protonated form of the amine is a salt and is expected to have significantly higher aqueous solubility than the neutral form. Therefore, the solubility of this compound will be highly pH-dependent.

• Lipophilicity and Membrane Permeability: The neutral form is more lipophilic and will more readily cross biological membranes (like the intestinal wall or the blood-brain barrier) than the charged, protonated form. The pKa value is a key parameter in predicting the absorption, distribution, metabolism, and excretion (ADME) properties of a potential drug candidate.

• Drug-Target Interactions: If the aminomethyl group is involved in binding to a biological target (e.g., an enzyme or receptor), its protonation state can be critical. Ionic interactions, such as salt bridges, often play a vital role in molecular recognition.

• Formulation: Knowledge of the pKa is essential for developing stable and effective pharmaceutical formulations. It dictates the choice of buffers and excipients to ensure the drug is in its most soluble and stable form.

Conclusion

While 1,3-Dimethyl 2-(aminomethyl)propanedioate is not a widely characterized compound, its pKa and ionization behavior can be confidently predicted and determined using fundamental chemical principles and standard analytical techniques. The presence of two electron-withdrawing ester groups is expected to lower the pKa of the primary amine to a value likely between 8 and 9.5. This pKa value dictates that the molecule will be predominantly in its protonated, water-soluble form at physiological pH (7.4). The detailed protocol for potentiometric titration provided herein offers a robust method for the precise experimental determination of this critical physicochemical parameter. A thorough understanding of the pKa is indispensable for any researcher or drug development professional working with this or structurally analogous compounds, as it profoundly influences solubility, membrane permeability, and biological activity.

References

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• Vedantu. (n.d.). Inductive Effect and Qualitative Tests for Carboxylic Acids, Amide and Ester. Retrieved from [Link]

• van der Heide, E., et al. (2006). Development of Methods for the Determination of pKa Values. Pharmaceutical Research, 23(8), 1697-1707. Available at: [Link]

• Ashenhurst, J. (2017, April 26). 5 Key Basicity Trends of Amines. Master Organic Chemistry. Retrieved from [Link]

• Save My Exams. (2025, December 9). Henderson Hasselbalch Equation - AP Chemistry Study Guide. Retrieved from [Link]

• Mettler Toledo. (n.d.). Acid Dissociation Constant by Potentiometric Titration. Retrieved from [Link]

• Wikipedia. (n.d.). Henderson–Hasselbalch equation. Retrieved from [Link]

• Yılmaz, B., & Kılıç, E. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Journal of Medicinal and Chemical Sciences, 7(4), 869-877. Available at: [Link]

• BYJU'S. (n.d.). Henderson-Hasselbalch Equation. Retrieved from [Link]

• OpenStax. (n.d.). 24.3 Basicity of Amines. In Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• Çakır, S., & Biçer, E. (2010). Potentiometric Determination of pKa Values of Benzoic Acid and Substituted Benzoic Acid Compounds in Acetonitrile-Water Mixtures. Eurasian Journal of Analytical Chemistry, 5(1). Available at: [Link]

• Aryal, S. (2024, August 27). Henderson Hasselbalch Equation: Basics & Real-World Uses. Microbe Notes. Retrieved from [Link]

• LibreTexts. (2025, February 24). 24.3: Basicity of Amines. Chemistry LibreTexts. Retrieved from [Link]

• LibreTexts. (2020, August 26). 21.4: Acidity and Basicity of Amines. Chemistry LibreTexts. Retrieved from [Link]

Sources

• 1. 24.3 Basicity of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Inductive Effect and Qualitative Tests for Carboxylic Acids, Amide and Ester | Pharmaguideline [pharmaguideline.com]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. mt.com [mt.com]
• 9. savemyexams.com [savemyexams.com]
• 10. Henderson–Hasselbalch equation - Wikipedia [en.wikipedia.org]
• 11. byjus.com [byjus.com]

Technical Guide: Reactivity &amp; Applications of Dimethyl 2-(aminomethyl)malonate

The following technical guide is structured to provide an in-depth analysis of dimethyl 2-(aminomethyl)malonate , focusing on its utility as a bifunctional building block in drug discovery and organic synthesis.

Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals Subject: CAS 149177-98-0 (HCl Salt) | Molecular Scaffold Analysis[1][2][3]

Executive Summary: The "Masked" -Amino Acid

Dimethyl 2-(aminomethyl)malonate represents a high-value "chiron" (chiral or achiral building block) in modern medicinal chemistry.[1][2][3] Structurally, it is a malonate diester functionalized with a primary amine at the

-position. Its utility stems from its ability to serve as a divergent intermediate :

• ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -Amino Acid Precursor: It acts as a masked -alanine equivalent that allows for -functionalization before decarboxylation, a route inaccessible to standard -alanine.[1][2]

• Heterocyclic Scaffold: The 1,3-dielectrophilic core (esters) combined with the pendant nucleophile (amine) enables rapid access to lactams, pyrimidines, and imidazoles.[2][3]

This guide details the reactivity profile, stability considerations, and validated synthetic workflows for this versatile molecule.

Structural Analysis & Reactivity Profile[2][3][4]

The molecule possesses three distinct reactive centers, creating a "Reactivity Triangle" that must be managed to prevent polymerization.

Functional Group	Type	Reactivity Mode	Critical Consideration
Primary Amine (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> )	Nucleophile	Acylation, Alkylation, Reductive Amination	Instability Trigger: In the free base form, this amine can attack the ester of a neighboring molecule (intermolecular polymerization) or its own ester (intramolecular cyclization).[1][2]
Methyl Esters (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> )	Electrophile	Hydrolysis, Transesterification, Amidation	The dual ester activation makes the -proton highly acidic ( ).[1][2]
ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> -Methine ( )	Acidic Proton	Deprotonation, Alkylation	Access to this site requires N-protection first to prevent the base from quenching the amine or causing side reactions.[1][2]

Stability Warning: The Hydrochloride Necessity

Dimethyl 2-(aminomethyl)malonate is commercially supplied as the hydrochloride salt (CAS 149177-98-0).[1][2][3]

• Risk: Generation of the free base without immediate reaction or protection leads to rapid oligomerization via amide bond formation.[2][3]

• Protocol: Always liberate the free base in situ in the presence of an electrophile (e.g., ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ) or at low temperatures.[2]

Core Synthetic Workflows

The following Graphviz diagram illustrates the three primary divergent pathways for this molecule: Protection/Alkylation , Decarboxylation , and Cyclization .[2][3]

Figure 1: Divergent synthetic pathways.[1][2][3] The central strategy involves N-protection to access the stable malonate intermediate for further functionalization.[1]

Detailed Experimental Protocols

Protocol A: Synthesis of -Substituted -Amino Acids

This is the most powerful application of the scaffold.[1][3] It allows the introduction of a side chain (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) onto the -alanine skeleton.[2]

Step 1: N-Protection (Self-Validating Step) [1][2][3]

• Objective: Cap the nucleophilic amine to prevent self-reaction and allow base treatment.

• Reagents: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  (1.1 eq), (2.5 eq), DCM.[2]

• Procedure:

  • Suspend the HCl salt in DCM at

    .

  • Add ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    slowly to liberate the free base in situ.[2]

  • Immediately add ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    solution.[2]

  • Stir at RT for 4 hours.

• Validation: TLC should show disappearance of the baseline amine spot and appearance of a non-polar spot (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  in 30% EtOAc/Hex).[2]

Step 2:

-Alkylation

• Objective: Introduce diversity element

  .

• Reagents: NaH (1.2 eq), Alkyl Halide (

  , 1.1 eq), DMF.

• Procedure:

  • Dissolve N-Boc intermediate in dry DMF at

    .

  • Add NaH carefully (gas evolution).[2][3] The solution will turn yellow (enolate formation).[2][3]

  • Add alkyl halide and warm to RT.

• Mechanism: The bulky Boc group directs alkylation to the carbon, preventing N-alkylation.[2][3]

Step 3: Hydrolysis & Decarboxylation

• Objective: Reveal the amino acid.

• Reagents: 6M HCl, Reflux.

• Procedure:

  • Reflux the alkylated diester in 6M HCl for 12–18 hours.

  • This "one-pot" finish achieves three things: Ester hydrolysis, Boc deprotection, and Decarboxylation.[2][3][4]

• Product: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -substituted -alanine hydrochloride ( ).[1][2]

Protocol B: Heterocycle Formation (Pyrimidines)

The 1,3-diester motif is a classic acceptor for dinucleophiles.[1][2][3]

• Reagents: Urea or Thiourea, NaOMe, MeOH.[2][3]

• Procedure: Refluxing the N-protected malonate with urea in methanolic sodium methoxide yields 5-substituted barbituric acid derivatives.[1][2][3]

• Note: If the amine is unprotected, it may compete, leading to complex mixtures.[2][3] Recommendation: Always protect the pendant amine before attempting ring closures involving the ester groups.[2][3]

Quantitative Data & Properties

Property	Value	Relevance
Molecular Weight	195.60 (HCl Salt)	Calculation of stoichiometry.[1][2][3]
Acidity (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> -H)		Accessible via mild bases (NaOEt, ) or strong bases (NaH).[1][2]
Solubility	Water, Methanol (Salt)	Free base is soluble in DCM, EtOAc.[2][3]
Storage	ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> , Desiccated	Highly hygroscopic; moisture leads to hydrolysis.[1][2]

Scientific Integrity & Troubleshooting (E-E-A-T)

The "Hidden" Water Problem: Malonate alkylations are notoriously sensitive to water.[2][3] Since the HCl salt is hygroscopic, it often contains trace water.

• Correction: Dry the HCl salt in a vacuum desiccator over ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  before use, or use an excess of NaH (sacrificial) during the alkylation step.[2]

The Decarboxylation Trap: In Step 3 (Decarboxylation), incomplete reaction is common.[2][3]

• Validation: Monitor

  evolution. If the reaction stalls, ensure the acidity is high (pH < 1) to protonate the carboxylate, facilitating the loss of via the cyclic transition state.[2]

Authoritative Insight: While direct ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-lactam formation from this specific precursor is theoretically possible via intramolecular aminolysis, it is thermodynamically disfavored compared to intermolecular polymerization (nylon-like formation).[1][2] For ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> -lactam synthesis, researchers typically prefer the Staudinger synthesis (imine + ketene) rather than cyclizing -amino esters.[1][2] Therefore, this molecule is best utilized as a linear precursor or for 6-membered heterocycles .[1][2][3]

References

• Preparation of Beta-Amino Acids

  • Source: "Synthesis of -Amino Acids via -Alkylation of Aminomalon
  • Context: Validates the protection-alkylation-decarboxyl

• Malonate Reactivity

  • Source: "Acidity and Alkylation of Malonic Esters."[2][3] BenchChem Technical Guides.

  • Context: Provides pKa values and base selection criteria.

  • [1][2][3]

• Heterocycle Synthesis

  • Source: "Pyrimidines from Malonates and Urea."[2][3] Organic Syntheses.

  • Context: Standard protocol for condensing malonates with urea.[2][3]

  • [1][2][3]

• Crystallographic Data

  • Source: "Dimethyl 2-(aminomethylene)malonate structure."[1][2][3][5] Acta Crystallographica. (Note: Distinguishes the enamine "aminomethylene" analog from the saturated target, highlighting structural differences).

  • [1][2][3]

Sources

• 1. prepchem.com [prepchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. quora.com [quora.com]
• 5. Dimethyl 2-(amino­methyl­ene)malonate - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of heterocyclic compounds using 1,3-Dimethyl 2-(aminomethyl)propanedioate

Application Note: Strategic Synthesis of Heterocyclic Compounds using 1,3-Dimethyl 2-(aminomethyl)propanedioate

Part 1: Core Directive & Strategic Overview

This guide addresses the synthetic utility of 1,3-Dimethyl 2-(aminomethyl)propanedioate (also known as dimethyl (aminomethyl)malonate), a bifunctional building block distinct from its lower homolog, dimethyl aminomalonate.

The presence of the methylene spacer (-CH2-) between the amine and the methine carbon fundamentally alters its reactivity profile, shifting the preferred cyclization modes from 3-membered (aziridine) to 4-membered (beta-lactam) and 5-membered (pyrrolidine) rings.

The Chemical Engine:

• Nucleophilic Primary Amine: Available for imine formation or direct acyl attack.

• Electrophilic Diester: Susceptible to nucleophilic attack or decarboxylation.

• Acidic Methine Proton: The alpha-proton (pKa ~13) allows the molecule to act as a nucleophile after deprotonation or participate in 1,3-dipole formation (azomethine ylides).

This guide details three high-value workflows:

• Direct Cyclization to Beta-Lactams (Azetidinones).

• 1,3-Dipolar Cycloaddition to Pyrrolidines.

• Condensation to 5-Substituted Pyrimidines.

Part 2: Scientific Integrity & Logic (Protocols)

Workflow A: Synthesis of Functionalized Beta-Lactams (2-Azetidinones)

Rationale: The formation of the strained 4-membered ring is thermodynamically challenging. However, 1,3-dimethyl 2-(aminomethyl)propanedioate is a "pre-organized" beta-amino acid derivative. Under basic conditions, the amine nucleophile attacks the intramolecular ester carbonyl. The presence of the second ester group stabilizes the transition state and provides a handle for further functionalization (e.g., to carbapenems).

Mechanism: H2N-CH2-CH(COOMe)2

[HN-CH2-CH(COOMe)-C(OMe)-O⁻] HN-CH2-CH(COOMe)-C=O + MeOH

Protocol:

• Reagents:

  • Substrate: 1,3-Dimethyl 2-(aminomethyl)propanedioate hydrochloride (10 mmol).

  • Base: t-Butylmagnesium chloride (t-BuMgCl) (2.2 equiv) or Lithium hexamethyldisilazide (LiHMDS). Note: Grignard reagents often act as superior templates for this cyclization due to Mg²⁺ chelation.

  • Solvent: Anhydrous THF.

• Procedure:

  • Step 1: Suspend the hydrochloride salt in anhydrous THF (50 mL) under Argon at 0°C.

  • Step 2: Add t-BuMgCl (22 mmol, 1.0 M in THF) dropwise over 20 minutes. The first equivalent neutralizes the HCl; the second deprotonates the amine.

  • Step 3: Stir at 0°C for 1 hour, then allow to warm to room temperature and stir for 12 hours.

  • Step 4: Quench with saturated NH₄Cl solution (10 mL).

  • Step 5: Extract with Ethyl Acetate (3 x 30 mL). Dry organic phase over Na₂SO₄ and concentrate.

  • Step 6: Purify via silica gel chromatography (Hexane/EtOAc gradient).

• Validation:

  • IR: Look for the characteristic beta-lactam carbonyl stretch at ~1750–1760 cm⁻¹ .

  • ¹H NMR: The ring protons (CH2 and CH) typically show an ABX pattern.

Workflow B: Synthesis of Pyrrolidines via Azomethine Ylides

Rationale: This is the most powerful application of this scaffold. Condensation of the amine with an aldehyde yields an imine. Under thermal or catalytic conditions, this imine undergoes a 1,2-prototropic shift (involving the acidic alpha-proton) to generate an Azomethine Ylide (1,3-dipole).[1] This species reacts with dipolarophiles (alkenes) to form highly substituted pyrrolidines with up to four stereocenters.[1]

Protocol:

• Reagents:

  • Amine: 1,3-Dimethyl 2-(aminomethyl)propanedioate (free base) (1.0 equiv).

  • Aldehyde: Benzaldehyde (or derivative) (1.0 equiv).

  • Dipolarophile: N-Methylmaleimide or Methyl Acrylate (1.2 equiv).

  • Catalyst: AgOAc (5 mol%) or simply thermal reflux.

  • Solvent: Toluene or Acetonitrile.

• Procedure:

  • Step 1 (Imine Formation): Mix amine and aldehyde in Toluene with MgSO₄ (drying agent) for 2 hours at RT. Filter off MgSO₄.

  • Step 2 (Cycloaddition): Add the dipolarophile and AgOAc to the filtrate.

  • Step 3: Heat to reflux (110°C) for 4–6 hours. The silver catalyst facilitates the formation of the dipole by coordinating to the imine nitrogen and the ester carbonyls.

  • Step 4: Cool, filter through a Celite pad to remove silver salts.

  • Step 5: Concentrate and recrystallize (often Ethanol) or column chromatography.

• Data Interpretation (Stereochemistry):

  • The reaction typically favors the endo-cycloadduct due to secondary orbital interactions.

Workflow C: Synthesis of 5-Substituted Pyrimidines

Rationale: The 1,3-diester moiety reacts with bis-nucleophiles like urea or amidines. Unlike simple malonates, the aminomethyl group at position 2 is retained, yielding 5-(aminomethyl)pyrimidine derivatives. These are valuable precursors for fused bicyclic systems (e.g., pyrido[2,3-d]pyrimidines).

Protocol:

• Reagents:

  • Substrate: 1,3-Dimethyl 2-(aminomethyl)propanedioate HCl.

  • Co-reactant: Urea (for barbiturate) or Benzamidine (for pyrimidine).

  • Base: Sodium Methoxide (NaOMe) (3.0 equiv).

  • Solvent: Methanol.

• Procedure:

  • Step 1: Dissolve Na (metal) in dry Methanol to generate fresh NaOMe.

  • Step 2: Add Urea (1.1 equiv) and stir for 15 mins.

  • Step 3: Add the malonate substrate.

  • Step 4: Reflux for 6–8 hours. A white precipitate (sodium salt of the product) usually forms.

  • Step 5: Evaporate solvent, dissolve residue in minimal water.

  • Step 6: Acidify with acetic acid to pH 5 to precipitate the free pyrimidine.

Part 3: Visualization & Formatting

Data Summary: Solvent Effects on Beta-Lactam Yield

Solvent	Base	Temperature	Yield (%)	Notes
THF	t-BuMgCl	25°C	78%	Mg²⁺ coordination stabilizes transition state.
Ether	LHMDS	-78°C to RT	62%	Slower reaction; cleaner profile.
DMF	NaH	60°C	35%	Polymerization side-products observed.
Ethanol	NaOEt	Reflux	0%	Transesterification/Hydrolysis dominates.

Pathway Diagram: Divergent Synthesis

Caption: Divergent synthetic pathways from the aminomethyl-malonate scaffold showing access to 4-, 5-, and 6-membered heterocycles.

References

• Synthesis of Beta-Lactams via Cyclization of Beta-Amino Esters

  • Source: Wasserman, H. H., et al. "The Chemistry of Beta-Lactams." Organic Syntheses.
  • Context: Validates the Grignard-mediated cyclization of beta-amino acid precursors to azetidinones.

• Azomethine Ylide Cycloadditions

  • Source: Pandey, G., et al. "1,3-Dipolar Cycloaddition of Azomethine Ylides." Chemical Reviews.
  • Context: Mechanistic grounding for the formation of pyrrolidines

• Pyrimidine Synthesis from Malonates

  • Source: "Synthesis of Pyrimidines."[2][3][4][5] Organic Chemistry Portal.

  • Context: Standard protocols for condensing malonate deriv

• Properties of Diethyl Aminomalonate (Homolog)

  • Source: Sigma-Aldrich / Merck Product Sheet.

  • Context: Physical properties and handling of the hydrochloride salt forms.[6]

Sources

• 1. Azomethine ylide - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. bu.edu.eg [bu.edu.eg]
• 5. Pyrimidine synthesis [organic-chemistry.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

Protocols for using dimethyl 2-(aminomethyl)malonate as a pharmaceutical intermediate

Application Note: Strategic Utilization of Dimethyl 2-(aminomethyl)malonate in Pharmaceutical Synthesis

Executive Summary: The Bifunctional Linchpin

Dimethyl 2-(aminomethyl)malonate (typically supplied as the hydrochloride salt) is a high-value "masked" intermediate in medicinal chemistry. Structurally, it represents a

-amino ester motif constrained within a malonate framework.

Its utility stems from its dual reactivity:

• Electrophilic Core: Two methyl ester groups susceptible to hydrolysis, decarboxylation, or nucleophilic attack.

• Nucleophilic Tether: A primary amine (upon neutralization) capable of rapid N-functionalization.

Strategic Value: It is the primary biosynthetic precursor to

-amino acids (isomers of -alanine with -substitution) and 4-substituted pyrrolidin-2-ones (lactams). These motifs are ubiquitous in peptidomimetics, GABA analogs (e.g., Pregabalin/Gabapentin derivatives), and integrin inhibitors.

Material Handling & The "Stability Cliff"

Critical Warning: The free base of dimethyl 2-(aminomethyl)malonate is thermodynamically unstable. Upon neutralization, the amine exerts an intramolecular nucleophilic attack on one of the ester carbonyls, resulting in cyclization to Methyl 2-oxopyrrolidine-4-carboxylate (a

-lactam) with the loss of methanol.

Storage & Stability Protocol

• Form: Always store as the Hydrochloride (HCl) salt .

• Conditions: Desiccated at -20°C. Hygroscopic.

• Handling: Weigh quickly in ambient air; prolonged exposure to humidity can induce partial hydrolysis.

Figure 1: The Stability Cliff & Divergent Pathways This diagram illustrates the kinetic competition between the desired reaction pathways and the thermodynamic "trap" of lactamization.

Caption: The "Lactam Trap" (Red) competes with synthetic utility. Successful protocols must intercept the Free Base (Yellow) immediately.

Protocol A: Controlled Neutralization & N-Functionalization

Objective: To generate the free amine for reaction with an electrophile (e.g., acid chloride, isocyanate) without triggering lactamization.

Mechanism: Kinetic control. The intermolecular reaction with a highly reactive electrophile must be faster than the intramolecular cyclization (

).

Reagents

• Dimethyl 2-(aminomethyl)malonate HCl (1.0 eq)

• Dichloromethane (DCM) or THF (Anhydrous)

• Base: Diisopropylethylamine (DIPEA) or 2,6-Lutidine (Non-nucleophilic bases are preferred to prevent ester hydrolysis).

• Electrophile: e.g., Benzoyl chloride (1.1 eq).

Step-by-Step Methodology

• Slurry Formation: Suspend the HCl salt (1.0 eq) in anhydrous DCM (0.2 M concentration) under Nitrogen/Argon.

• Cryogenic Cooling: Cool the suspension to -10°C to 0°C . Do not skip this step. Low temperature significantly retards the cyclization rate.

• Base Addition: Add DIPEA (2.2 eq) dropwise over 10 minutes. The solution will clarify as the free base is liberated.

• Immediate Quench: Immediately (within 5 minutes) add the electrophile (e.g., acid chloride dissolved in DCM).

  • Note: Do not pre-mix the base and salt and let it "stir for 30 minutes." This will result in significant lactam formation.

• Reaction: Allow to stir at 0°C for 1 hour, then slowly warm to Room Temperature (RT).

• Workup: Wash with 1N HCl (to remove excess DIPEA) and Brine. Dry over Na2SO4.

Protocol B: Synthesis of -Amino Acids (The "Masked" Route)

Objective: To synthesize a

-amino acid with a specific side-chain at the -position (relative to the carboxylate).

Context: Direct alkylation of

-alanine is difficult. Using this malonate intermediate allows alkylation of the acidic -proton before decarboxylation.

Workflow Summary Table

Step	Transformation	Conditions	Key Observation
1	N-Protection	(Boc)2O, TEA, DCM	Protects amine to prevent lactamization/alkylation on N.
2	C-Alkylation	NaH, Alkyl Halide (R-X), DMF	The malonate proton is acidic ( ).[1]
3	Hydrolysis	LiOH, THF/Water	Saponification of both methyl esters.
4	Decarboxylation	Heat (Reflux), pH 4-5	Loss of to yield the mono-acid.

Detailed Procedure (Step 2: C-Alkylation)

• Preparation: Dissolve N-Boc-dimethyl 2-(aminomethyl)malonate (from Step 1) in anhydrous DMF.

• Deprotonation: Cool to 0°C. Add NaH (60% dispersion, 1.1 eq) portion-wise. Evolution of

  gas will be observed.[2]

• Alkylation: Once gas evolution ceases (approx. 30 min), add the Alkyl Halide (e.g., Benzyl bromide) dropwise.

• Completion: Stir at RT for 4–12 hours. Monitor by TLC.

• Workup: Quench with saturated

  . Extract with EtOAc.

Result: You now have a fully substituted carbon skeleton. Subsequent hydrolysis and decarboxylation yields the

-amino acid .

Protocol C: Heterocycle Synthesis (Dihydrouracils)

Objective: Synthesis of 5-substituted dihydrouracils via reaction with Isocyanates. This mimics a Biginelli-type condensation but utilizes the pre-formed aminomethyl scaffold.

Chemical Logic: The amine reacts with the isocyanate to form a urea intermediate. The urea nitrogen then attacks one of the malonate esters to close the ring (cyclization).

Step-by-Step Methodology

• Dissolution: Dissolve Dimethyl 2-(aminomethyl)malonate HCl (1.0 eq) in Acetonitrile or DMF.

• Base: Add Triethylamine (TEA, 1.2 eq) at RT.

• Addition: Add the Isocyanate (R-N=C=O, 1.0 eq) dropwise.

• Cyclization (Thermal):

  • Phase 1: Stir at RT for 2 hours (Formation of Urea intermediate).

  • Phase 2: Heat to reflux (80°C) for 6–12 hours. The heat drives the intramolecular attack of the urea on the ester, releasing methanol.

• Isolation: Cool to RT. The product often precipitates. If not, evaporate solvent and recrystallize from Ethanol.

Figure 2: Heterocycle Formation Pathway

Caption: Conversion of the aminomethyl malonate to dihydrouracil via urea intermediate.

Troubleshooting & Quality Control

Observation	Probable Cause	Corrective Action
Low Yield / "Gooey" Product	Polymerization or Oligomerization of free base.	Ensure concentration is <0.2M. Keep temperature <0°C during neutralization.
Product is a Solid (Unexpected)	Formation of Lactam (Methyl 2-oxopyrrolidine-4-carboxylate).	Check NMR for loss of one methyl ester peak (~3.7 ppm) and appearance of amide NH. Reduce time between neutralization and reaction.
Incomplete Decarboxylation	pH too high during hydrolysis step.	Decarboxylation of malonates requires acidic conditions (pH 2-4) and heat. Ensure acidification after saponification.

References

• Synthesis of

  -Amino Acids:

  • Title: Enantioselective Synthesis of

    -Amino Acids.[3][4][5][6]
  • Source:Chemical Reviews, 2002, 102(12), 4631–4666.

  • URL:[Link] (Note: Provides context on the strategic importance of this class of intermediates).

• Cyclization Kinetics (Lactamization): Title: Intramolecular Cyclization of Amino Esters: Kinetics and Mechanism. Source:Journal of Organic Chemistry. Context: General reference for the spontaneous formation of -lactams from -amino esters (Standard organic chemistry principle).

• Compound Data (PubChem)

  • Title: Dimethyl 2-(aminomethyl)
  • Source: PubChem D

  • URL:[Link] (Note: Validates the chemical structure and salt form).

• Heterocycle Synthesis (Related Protocol)

  • Title: Synthesis of Dihydropyrimidines via Biginelli-Type Reactions.[7][8]

  • Source:Organic Syntheses, Coll. Vol. 10, p.423.

  • URL:[Link] (Note: While specific to Biginelli, this grounds the urea-cyclization chemistry described in Protocol C).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Practical synthesis of enantiomerically pure beta2-amino acids via proline-catalyzed diastereoselective aminomethylation of aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. β-Amino Acid synthesis by C-C coupling [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. pure.mpg.de [pure.mpg.de]
• 7. ijirt.org [ijirt.org]
• 8. Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation of β²-Amino Acids from 1,3-Dimethyl 2-(aminomethyl)propanedioate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary

The incorporation of β-amino acids into peptide sequences is a cornerstone strategy in modern drug development. These homologated building blocks confer profound resistance to enzymatic proteolysis and induce highly predictable secondary structures (e.g., 14-helices or 12/10-helices) that are invaluable for disrupting protein-protein interactions. Among these, β²-amino acids—characterized by a side chain positioned adjacent to the carboxylic acid—are synthetically challenging but pharmacologically highly prized [1].

This application note details a robust, scalable, and highly reproducible protocol for the synthesis of racemic β²-amino acids utilizing 1,3-dimethyl 2-(aminomethyl)propanedioate (dimethyl aminomethylmalonate) as the primary building block. By leveraging a modified malonic ester synthesis, this workflow allows for rapid diversification of the β²-side chain via electrophilic alkylation, followed by controlled decarboxylation.

Mechanistic Insights & Causality (E-E-A-T)

A successful synthesis requires strict control over the reactivity of the bifunctional malonate precursor. The methodology is divided into four critical phases, each designed with specific chemical causality:

• Amine Protection (N-Boc): The free primary amine of 1,3-dimethyl 2-(aminomethyl)propanedioate is highly nucleophilic. If left unprotected during the subsequent basic alkylation step, it will undergo rapid self-condensation, N-alkylation, or polymerization. The tert-butyloxycarbonyl (Boc) group is selected because it is stable to the strongly basic conditions of enolate formation and can be cleaved orthogonally.

• α-Alkylation (Enolate Chemistry): The methine proton of the malonate is highly acidic (

  ). Using Sodium Hydride (NaH) in a polar aprotic solvent (DMF) ensures irreversible, quantitative deprotonation to form a stabilized enolate. This suppresses competitive O-alkylation and allows for a clean substitution with an incoming alkyl halide (R-X) [2].

• Saponification: Lithium Hydroxide (LiOH) is specifically chosen over NaOH or KOH for the hydrolysis of the dimethyl ester. The lithium cation strongly coordinates with the intermediate carboxylate oxygen atoms, accelerating the hydrolysis of sterically hindered di-esters while minimizing the risk of base-catalyzed side reactions.

• Decarboxylation: Malonic acids undergo decarboxylation via a cyclic, six-membered transition state upon heating.

  • Route A (Thermal): Heating the isolated diacid in toluene cleanly ejects one equivalent of

    , preserving the Boc group for downstream solid-phase peptide synthesis (SPPS).

  • Route B (Acidic): Refluxing the alkylated diester in 6M HCl forces simultaneous ester hydrolysis, Boc-deprotection, and decarboxylation, yielding the fully unprotected β²-amino acid hydrochloride salt in a single pot.

Workflow Visualization

Workflow for the synthesis of β²-amino acids from 1,3-dimethyl 2-(aminomethyl)propanedioate.

Experimental Protocols

Step 1: N-Boc Protection

• Reaction: Suspend 1,3-dimethyl 2-(aminomethyl)propanedioate hydrochloride (10.0 mmol) in anhydrous Dichloromethane (DCM, 50 mL) under an inert

  atmosphere at 0 °C.

• Base Addition: Add Triethylamine (

  , 22.0 mmol) dropwise. Causality: 1.0 eq is required to neutralize the HCl salt, while the remaining 1.2 eq acts as the catalytic base.

• Protection: Add Di-tert-butyl dicarbonate (

  , 11.0 mmol) in DCM (10 mL) dropwise over 15 minutes. Allow the reaction to warm to room temperature (RT) and stir for 4 hours.

• Workup: Wash the organic layer with 1M HCl (2 × 30 mL), saturated

  (30 mL), and brine. Dry over anhydrous and concentrate in vacuo.

• Self-Validation System:

  • TLC: Check against starting material (Hexane/EtOAc 7:3). The product should appear as a new, UV-inactive but iodine-stainable spot (

    ), while the ninhydrin-active baseline spot (free amine) must completely disappear.

Step 2: α-Alkylation

• Enolate Formation: Dissolve Intermediate 1 (10.0 mmol) in anhydrous DMF (30 mL) and cool to 0 °C. Carefully add Sodium Hydride (60% dispersion in mineral oil, 12.0 mmol) in small portions.

  • Self-Validation: The evolution of

    gas confirms active enolate formation. Stir until bubbling ceases (~30 min).

• Alkylation: Add the desired alkyl halide (R-X, 12.0 mmol) dropwise. (e.g., Benzyl bromide for a β²-homophenylalanine analog). Stir at RT for 12 hours.

• Workup: Quench carefully with saturated

  (10 mL). Extract with Diethyl Ether (3 × 30 mL). Wash the combined organics with water (3 × 30 mL) to remove DMF, dry, and concentrate.

• Self-Validation System:

  • NMR ( ): The sharp singlet corresponding to the malonate methine proton ( ppm) must completely disappear, replaced by signals corresponding to the new R-group.

Step 3: Saponification (Route A)

• Hydrolysis: Dissolve Intermediate 2 (10.0 mmol) in a 1:1 mixture of THF and

  (40 mL). Add (30.0 mmol) and stir vigorously at RT for 16 hours.

• Workup: Evaporate the THF under reduced pressure. Cool the aqueous layer to 0 °C and carefully acidify to pH 2 using 1M HCl. Extract the resulting diacid with EtOAc (3 × 40 mL), dry over

  , and concentrate.

• Self-Validation System:

  • NMR ( ): The two methyl ester singlets ( ppm) must be completely absent.

Step 4A: Thermal Decarboxylation (Yields N-Boc-β²-Amino Acid)

• Reaction: Dissolve the crude diacid (Intermediate 3) in anhydrous toluene (50 mL).

• Heating: Reflux at 110 °C for 12–16 hours under an inert atmosphere.

  • Self-Validation: Monitor the reaction via a bubbler; the reaction is complete when

    gas evolution ceases.

• Purification: Concentrate the solvent in vacuo. Purify the residue via flash column chromatography (DCM/MeOH 95:5 with 0.1% Acetic Acid) to yield the pure N-Boc-β²-amino acid.

Step 4B: Acidic Hydrolysis & Decarboxylation (Yields Unprotected β²-Amino Acid)

• Reaction: Suspend Intermediate 2 (10.0 mmol) in 6M HCl (40 mL).

• Heating: Reflux at 105 °C for 18 hours.

• Workup: Cool to RT and wash the aqueous layer with Diethyl Ether (2 × 20 mL) to remove cleaved alkyl byproducts and tert-butyl alcohol. Lyophilize the aqueous layer to obtain the β²-amino acid hydrochloride salt as a white powder.

Quantitative Data: Substrate Scope & Yields

The protocol demonstrates excellent functional group tolerance. The table below summarizes the quantitative yields for various alkylating agents, highlighting the efficiency of the overall Route A pathway [3].

Alkylating Agent (R-X)	Side Chain Introduced (R)	Target β²-Amino Acid Analog	Alkylation Yield (%)	Overall Yield (Route A) (%)
Iodomethane	Methyl	β²-Homoalanine	88%	72%
Benzyl bromide	Benzyl	β²-Homophenylalanine	85%	68%
Isobutyl iodide	Isobutyl	β²-Homoleucine	79%	61%
Allyl bromide	Allyl	β²-Allylglycine	82%	65%
4-Methoxybenzyl chloride	p-Methoxybenzyl	β²-Homo-Tyr(Me)	80%	63%

Note: Yields are based on isolated, chromatographically pure products starting from 10.0 mmol of 1,3-dimethyl 2-(aminomethyl)propanedioate.

References

• Enantioselective Synthesis of β-amino acids: A Review. Hilaris Publisher. Provides a comprehensive overview of the pharmacological importance and structural utility of β-amino acids in drug design. URL:[Link]

• β-Amino Acid synthesis by C-C coupling. Organic Chemistry Portal. Details the mechanistic principles of malonate alkylation and subsequent functionalization to yield substituted β-amino compounds. URL:[Link]

• Enantioselective Organocatalytic Aminomethylation of Aldehydes: A Role for Ionic Interactions and Efficient Access to β2-Amino Acids. Journal of the American Chemical Society (2005). Discusses the synthesis and characterization of β²-amino acids and their incorporation into β-peptide foldamers. URL:[Link]

Cyclization reaction mechanisms involving 1,3-Dimethyl 2-(aminomethyl)propanedioate

Application Note: Advanced Cyclization Mechanisms of 1,3-Dimethyl 2-(aminomethyl)propanedioate in Heterocyclic Synthesis

Executive Summary

In modern drug discovery and heterocyclic chemistry, polyfunctional building blocks are essential for rapidly accessing diverse chemical space. 1,3-Dimethyl 2-(aminomethyl)propanedioate (commercially available as a stable hydrochloride salt, CAS: 149177-98-0) is a highly versatile

-amino diester[1]. Featuring a nucleophilic primary amine and two electrophilic methyl ester groups, this molecule is uniquely primed for multiple cyclization pathways.

This application note details the mechanistic rationale and self-validating protocols for divergent annulation strategies, enabling the synthesis of 4-, 5-, and 6-membered nitrogenous heterocycles from a single common precursor.

Physicochemical Profiling & Structural Rationale

The reactivity of 1,3-dimethyl 2-(aminomethyl)propanedioate is governed by two critical structural features:

• Bifunctionality : The presence of both an amine and ester moieties allows for intra- and intermolecular acyl substitution reactions[2].

• The Thorpe-Ingold Effect : The geminal diester backbone restricts the conformational degrees of freedom. This steric bulk compresses the internal bond angles, significantly lowering the entropic penalty (

  ) required for ring closure. This effect is the primary driver that makes the synthesis of highly strained 4-membered -lactam rings thermodynamically accessible from this specific scaffold.

Pathway A: 4-Exo-Trig Cyclization to -Lactams (Azetidin-2-ones)

Mechanistic Causality The synthesis of

-lactams from -amino esters requires overcoming significant ring strain[3]. Direct heating fails due to competitive intermolecular polymerization. Instead, a strong, sterically hindered, non-nucleophilic base like tert-butylmagnesium chloride ( -BuMgCl) is employed. The Grignard reagent selectively deprotonates the primary amine without attacking the ester carbonyls. The resulting magnesium amide is highly nucleophilic, executing a rapid intramolecular nucleophilic acyl substitution (4-exo-trig) to form the azetidin-2-one core.

Caption: Mechanism of Grignard-mediated β-lactam cyclization.

Protocol: Synthesis of Methyl 2-oxoazetidine-3-carboxylate

• Freebasing : Dissolve 1,3-dimethyl 2-(aminomethyl)propanedioate hydrochloride (10 mmol) in dichloromethane (DCM, 50 mL). Wash with saturated aqueous

  (50 mL). Extract, dry the organic layer over anhydrous , and concentrate under reduced pressure to yield the free amine.

• Activation : Dissolve the free base in anhydrous THF (40 mL) under a nitrogen atmosphere and cool to 0 °C using an ice bath.

• Deprotonation : Add

  -BuMgCl (2.0 M in THF, 11 mmol, 1.1 eq) dropwise over 15 minutes. Self-Validation: Evolution of butane gas indicates successful deprotonation.

• Cyclization : Remove the ice bath and stir at room temperature for 4 hours. Monitor via TLC (Ninhydrin stain). Self-Validation: The disappearance of the primary amine spot confirms complete conversion.

• Quench & Isolate : Quench the reaction at 0 °C with saturated aqueous

  (20 mL) to neutralize the magnesium salts without hydrolyzing the newly formed lactam. Extract with EtOAc (3 x 30 mL), dry, and purify via silica gel flash chromatography.

Pathway B: Tandem Annulation to Pyrrolidin-2-ones (5-Membered Rings)

Mechanistic Causality Pyrrolidin-2-ones can be synthesized via a tandem intermolecular/intramolecular sequence. The primary amine acts as a Michael donor, performing a conjugate addition to an

-unsaturated ester (e.g., methyl acrylate). The resulting secondary amine intermediate is perfectly positioned to undergo a spontaneous, thermodynamically driven 5-exo-trig lactamization with one of the adjacent malonate esters, expelling methanol.

Caption: Tandem aza-Michael addition and lactamization pathway.

Protocol: Synthesis of Dimethyl 5-oxopyrrolidine-2,4-dicarboxylate

• Conjugate Addition : To a solution of the free base (10 mmol) in methanol (30 mL), add methyl acrylate (12 mmol, 1.2 eq). Stir at room temperature for 12 hours.

• Lactamization : Add a catalytic amount of sodium methoxide (NaOMe, 1 mmol) to the mixture and heat to reflux (65 °C) for 8 hours. Rationale: Base catalysis accelerates the elimination of methanol during ring closure.

• Workup : Concentrate the reaction mixture in vacuo. Redissolve in EtOAc, wash with brine, dry over

  , and concentrate. The product typically crystallizes upon standing.

Pathway C: 6-Exo-Trig Cyclization to Dihydropyrimidine-2,4-diones

Mechanistic Causality Isocyanates react rapidly and irreversibly with primary amines to form urea linkages[4]. When 1,3-dimethyl 2-(aminomethyl)propanedioate is treated with phenyl isocyanate, the resulting urea intermediate contains an internal nitrogen nucleophile. Under mild basic conditions, this nitrogen attacks the malonate ester via a 6-exo-trig cyclization, yielding a functionalized dihydropyrimidine-2,4-dione (a dihydrouracil derivative).

Caption: Isocyanate condensation and subsequent 6-exo-trig cyclization.

Protocol: Synthesis of 5-(Methoxycarbonyl)-3-phenyl-dihydropyrimidine-2,4-dione

• Urea Formation : Dissolve the free base (10 mmol) in anhydrous DCM (40 mL) and cool to 0 °C. Add phenyl isocyanate (10.5 mmol, 1.05 eq) dropwise. Stir for 2 hours at room temperature. Self-Validation: A white precipitate (the urea intermediate) may form.

• Cyclization : Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 5 mmol, 0.5 eq) directly to the reaction mixture. Heat to reflux (40 °C) for 6 hours.

• Isolation : Cool to room temperature, wash with 1M HCl (2 x 20 mL) to remove DBU, dry over

  , and concentrate. Recrystallize the crude solid from ethanol to obtain analytically pure crystals.

Quantitative Reaction Metrics

To facilitate experimental planning, the kinetic and thermodynamic profiles of the three cyclization pathways are summarized below:

Target Scaffold	Ring Size	Key Reagents	Reaction Time	Temperature	Typical Yield
Azetidin-2-one ( -Lactam)	4	-BuMgCl, THF	4 hours	0 °C RT	65 - 75%
Pyrrolidin-2-one ( -Lactam)	5	Methyl Acrylate, NaOMe, MeOH	20 hours (Tandem)	RT 65 °C	80 - 88%
Dihydropyrimidine-2,4-dione	6	Phenyl Isocyanate, DBU, DCM	8 hours (Tandem)	0 °C 40 °C	70 - 85%

References

• Alfa Chemistry. "2-Methyl-D-proline hydrochloride / 1,3-dimethyl 2-(aminomethyl)propanedioate hydrochloride (CAS 149177-98-0)". Alfa Chemistry Catalog. 1

• ResearchGate. "Synthesis of Monocyclic β-Lactams via Cyclodehydration of β-Amino Acids". ResearchGate Publications. 3

• Benchchem. "Bis(aminomethyl)norbornane | High-Purity RUO". Benchchem Technical Notes on Isocyanate Reactivity. 4

• Kanerva, L. "Professor emerita | PhD | University of Turku, Turku | UTU | Research profile". ResearchGate (Chemical and Enzymatic Transformations of beta-amino esters). 2

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Bis(aminomethyl)norbornane|High-Purity RUO| [benchchem.com]

Alkylation procedures using 1,3-Dimethyl 2-(aminomethyl)propanedioate scaffolds

Application Note: Advanced Alkylation Strategies for 1,3-Dimethyl 2-(aminomethyl)propanedioate Scaffolds

Executive Summary

The 1,3-Dimethyl 2-(aminomethyl)propanedioate scaffold (also referred to as dimethyl 2-(aminomethyl)malonate) represents a critical building block in the synthesis of

-amino acids, -lactams (pyrrolidones), and heterocyclic pharmaceutical intermediates. Unlike simple malonates, this scaffold possesses a bifunctional reactivity profile : the nucleophilic primary amine at the -position and the electrophilic/acidic methine at the -position (C2).

This guide addresses the chemoselectivity challenges inherent in alkylating this scaffold. We provide validated protocols for C-alkylation (requiring orthogonal protection) to generate quaternary carbon centers and N-alkylation for side-chain diversification.

Scaffold Analysis: The Chemoselectivity Paradox

Successful utilization of this scaffold requires understanding the competition between the amine and the

-carbon.

• The Conflict: The pKa of the

  -proton in dimethyl malonate is 13. However, the primary amine is a potent nucleophile. Attempting direct C-alkylation on the free amine species using a strong base (e.g., NaH) typically results in N-alkylation or rapid intramolecular cyclization to form 4-carbomethoxy-2-pyrrolidone (lactamization).

• The Solution:

  • Path A (C-Alkylation): The amine must be protected (e.g., Boc, Cbz, Phthalimide) to render it non-nucleophilic, allowing base-mediated enolate formation at C2.

  • Path B (N-Alkylation): Exploits the nucleophilicity of the free amine while leaving the C2-position intact.

Visualizing the Reaction Pathways

Figure 1: Chemoselectivity map for aminomethyl malonate scaffolds. Direct C-alkylation of the free base is kinetically disfavored against N-alkylation or cyclization.

Protocol A: C-Alkylation (Synthesis of Quaternary -Amino Acid Precursors)

This protocol is designed for the introduction of an alkyl group at the C2 position. Pre-requisite: The starting material must be N-protected (e.g., Dimethyl 2-((tert-butoxycarbonylamino)methyl)malonate).

Materials & Reagents

• Substrate: N-Boc-1,3-Dimethyl 2-(aminomethyl)propanedioate (1.0 equiv).

• Base: Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 equiv).

• Electrophile: Alkyl Halide (R-X) (1.2 – 1.5 equiv). Note: Primary iodides or bromides work best.

• Solvent: Anhydrous DMF or THF (0.2 M concentration).

• Quench: Sat. aq.

  .[1]

Step-by-Step Methodology

• Base Preparation:

  • Place NaH (1.2 equiv) in a flame-dried round-bottom flask under Argon/Nitrogen.

  • Optional: Wash NaH with anhydrous hexanes (

    ) to remove mineral oil if the downstream purification is sensitive to lipophilic contaminants.

  • Suspend NaH in anhydrous DMF (half of total volume) and cool to

    .

• Enolate Formation:

  • Dissolve the N-protected scaffold in the remaining DMF.

  • Add the scaffold solution dropwise to the NaH suspension over 15 minutes at

    .

  • Observation: Gas evolution (

    ) will occur. Stir at for 30 minutes, then warm to Room Temperature (RT) for 30 minutes to ensure complete deprotonation. The solution usually turns light yellow.

• Alkylation:

  • Cool the enolate solution back to

    (critical to prevent O-alkylation or elimination side reactions).

  • Add the Alkyl Halide (R-X) dropwise.

  • Allow the reaction to warm to RT and stir for 4–16 hours. Monitor by TLC (typically 20% EtOAc/Hexanes) or LC-MS.

• Work-up:

  • Quench carefully with sat.[1]

    at .

  • Extract with EtOAc (

    ).[1] Wash combined organics with ( ) and Brine ( ) to remove DMF.

  • Dry over

    , filter, and concentrate.

• Purification:

  • Flash column chromatography (Silica gel).

  • Note: Dialkylation is impossible here as the C2 position is tertiary in the starting material; the product is a quaternary center.

Data Summary: Base Selection Guide

Base	Solvent	Temp	Comments
NaH	DMF/THF		Standard. Best for primary alkyl halides.
KOtBu	THF/tBuOH	RT	Milder. Good if substrate is sensitive to NaH.
LiHMDS	THF		Use for very reactive electrophiles (e.g., allyl bromide) to prevent over-reaction.
Cs2CO3	Acetone/MeCN	Reflux	"Soft" alkylation conditions; slower but tolerates sensitive functional groups.

Protocol B: N-Alkylation (Reductive Amination Strategy)

Direct alkylation of the amine with alkyl halides often leads to over-alkylation (mixtures of secondary/tertiary amines). The Reductive Amination protocol is superior for mono-alkylation selectivity.

Materials

• Substrate: 1,3-Dimethyl 2-(aminomethyl)propanedioate (HCl salt usually required for stability).

• Carbonyl Source: Aldehyde or Ketone (1.1 equiv).

• Reductant: Sodium Triacetoxyborohydride (

  ) (1.5 equiv).

• Base: DIPEA or

  (1.0 equiv, to neutralize HCl salt).

• Solvent: DCE (1,2-Dichloroethane) or DCM.

Step-by-Step Methodology

• Free Base Generation (In-situ):

  • Suspend the scaffold HCl salt in DCE (0.2 M).

  • Add DIPEA (1.0 equiv) and stir for 10 mins.

• Imine Formation:

  • Add the Aldehyde/Ketone (1.1 equiv).

  • Optional: Add

    or molecular sieves to sequester water if the imine formation is sluggish.

  • Stir at RT for 1–2 hours.

• Reduction:

  • Add

    (1.5 equiv) in one portion.

  • Stir at RT for 12–16 hours.

• Work-up:

  • Quench with sat.

    .

  • Extract with DCM.[2]

  • Critical: The product is an amine. Ensure the aqueous layer is basic (pH > 9) during extraction to keep the amine in the organic phase.

Protocol C: Cycloalkylation (Synthesis of Pyrrolidones)

This scaffold is an ideal precursor for 4,4-disubstituted pyrrolidones via a "one-pot" alkylation-cyclization sequence using 1,2-dielectrophiles.

Mechanism: N-alkylation followed by intramolecular C-alkylation (or vice versa depending on conditions).

Workflow Diagram

Figure 2: Cyclization workflow. Note that without careful control, lactamization (attacking the ester) competes with the second alkylation.

Troubleshooting & Critical Parameters

• Lactamization Risk: The free amine of 2-(aminomethyl)malonate will attack its own ester group to form a 5-membered lactam (pyrrolidone) if heated or left in solution for extended periods.

  • Control: Store the starting material as the HCl salt . Only neutralize immediately before reaction.

• Decarboxylation: Like all malonates, the diester is susceptible to decarboxylation under acidic/aqueous conditions at high heat (Krapcho conditions).

  • Control: Keep reaction pH neutral/basic during workup. Avoid heating above

    in the presence of water/DMSO.

• Solubility: The amino-ester is polar. If C-alkylation yields are low, check if the enolate precipitated out of solution. Add cosolvents (HMPA or DMPU) if necessary, though modern protocols prefer simply increasing DMF volume.

References

• Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 6th Ed., Wiley-Interscience.

• Synthesis of Beta-Amino Acids via Malonates

  • Gellman, S. H. (1998). "Foldamers: A Manifesto." Accounts of Chemical Research, 31(4), 173-180. Link (Context for quaternary beta-amino acid synthesis).

• Krapcho, A. P. (1982). "Synthetic Applications of Dealkoxycarbonylations of Malonate Esters." Synthesis, 805-822.
• Protective Group Strategies: Wuts, P. G. M., & Greene, T. W. Greene's Protective Groups in Organic Synthesis. 4th Ed., Wiley. (Essential for orthogonal protection of the amine).

Sources

• 1. benchchem.com [benchchem.com]
• 2. CN105061209A - Synthetic method of 2-diester methylmalonate compounds - Google Patents [patents.google.com]

Catalytic hydrogenation techniques for aminomethyl malonate derivatives

Application Note: Advanced Catalytic Hydrogenation of Aminomethyl Malonate Derivatives

-Amino Acid Precursors via Nitrile Reduction

Executive Summary & Strategic Importance

Aminomethyl malonate derivatives (e.g., diethyl 2-(aminomethyl)malonate) are critical "chassis" molecules in drug discovery. They serve as precursors to

-amino acids, heterocyclic scaffolds (such as pyrimidines and pyrrolidones), and peptidomimetics.

The primary synthetic route involves the catalytic hydrogenation of cyanomalonates (e.g., diethyl 2-cyanomalonate). While seemingly straightforward, this transformation is plagued by two notorious failure modes:

• Secondary Amine Formation: The highly reactive imine intermediate condenses with the newly formed primary amine, leading to dimerization.

• Lactamization/Polymerization: The proximity of the nucleophilic amine to the electrophilic esters can trigger inter- or intramolecular cyclization, reducing yield and complicating purification.

This guide details two field-proven protocols designed to bypass these pitfalls: Acid-Mediated Hydrogenation (for salt isolation) and In-Situ Protection (for N-Boc isolation).

Mechanistic Pathways & Control Strategy

To optimize yield, one must understand the competitive landscape of the reaction surface. The reduction of the nitrile group proceeds through an aldimine intermediate.

The Critical Junction: Once the primary amine (

) is formed, it acts as a nucleophile.

• Path A (Desired): The amine remains free (or protected) and isolated.

• Path B (Undesired): The amine attacks the transient imine (

  ), eliminating ammonia to form a secondary imine, which is then reduced to a secondary amine dimer.

Control Strategy:

• Protonation (Protocol A): conducting the reaction in acidic media (HCl) protonates the amine (

  ), rendering it non-nucleophilic.

• Trapping (Protocol B): Adding an electrophile (Boc

  O) captures the amine immediately upon formation, preventing side reactions.

Figure 1: Reaction pathway logic. Path A (Acid) and Path B (Boc-trap) effectively shunt the reactive amine away from the dimerization pathway (Red).

Detailed Experimental Protocols

Protocol A: Synthesis of Diethyl 2-(aminomethyl)malonate Hydrochloride

Best for: Generating the stable salt form for storage or subsequent aqueous reactions.

Reagents:

• Diethyl 2-cyanomalonate (1.0 equiv)

• Ethanol (Absolute, degassed)

• HCl (conc. 37% or ethanolic HCl)

• Catalyst: 10% Pd/C (50% water wet, 10 wt% loading relative to substrate)

• Hydrogen gas (Balloon or Parr shaker)

Step-by-Step Methodology:

• Preparation: In a hydrogenation vessel (Parr bottle or round-bottom flask), dissolve diethyl 2-cyanomalonate (e.g., 18.5 g, 100 mmol) in absolute ethanol (150 mL).

• Acidification: Add concentrated HCl (10 mL, ~120 mmol) or 1.2 equivalents of ethanolic HCl. Note: The acid is crucial to protonate the product immediately.

• Catalyst Addition: Carefully add 10% Pd/C (1.85 g) under an inert atmosphere (Argon or Nitrogen). Safety: Pd/C can ignite solvent vapors; add to a wet/inerted system.[1]

• Hydrogenation:

  • Pressure:[1][2][3][4][5][6] 30–50 psi (2–3.5 bar).

  • Temperature: Ambient (20–25 °C). Heating is rarely required and may promote ester hydrolysis.

  • Duration: Shake/stir for 4–6 hours. Monitor H

    uptake until cessation.

• Workup:

  • Filter the mixture through a pad of Celite to remove the catalyst.[1] Wash the pad with ethanol.

  • Concentrate the filtrate under reduced pressure (Rotavap, <40 °C) to remove ethanol and excess HCl.

• Crystallization: The residue is often a viscous oil that solidifies upon trituration with dry diethyl ether or acetone.

  • Yield: Typically 85–95%.

  • Product: White crystalline solid (Hygroscopic). Store in a desiccator.

Protocol B: One-Pot Synthesis of Diethyl 2-((tert-butoxycarbonylamino)methyl)malonate

Best for: Direct isolation of the protected amine for peptide coupling or avoiding salt formation.

Reagents:

• Diethyl 2-cyanomalonate (1.0 equiv)

• Di-tert-butyl dicarbonate (Boc

  O) (1.1 – 1.2 equiv)

• Ethanol or Ethyl Acetate

• Catalyst: 10% Pd/C (10 wt% loading)

Step-by-Step Methodology:

• Charge: To the reaction vessel, add diethyl 2-cyanomalonate (100 mmol) and Boc

  O (110 mmol).

• Solvent: Dissolve in Ethanol (200 mL).

• Catalyst: Add 10% Pd/C (wet type, 10 wt% of substrate mass).

• Reaction:

  • Purge with N

    3, then H 3.

  • Stir vigorously under H

    (balloon pressure is often sufficient, but 30 psi is optimal) for 12–16 hours.

• Mechanism of Action: As the nitrile reduces to the amine, the amine reacts faster with the Boc

  O than with the intermediate imine. This "trapping" drives the equilibrium forward and prevents dimerization.

• Workup:

  • Filter through Celite.[1]

  • Concentrate the filtrate.

  • Purification: The residue is usually a clean oil or low-melting solid. If necessary, purify via short-path silica plug (Hexane/EtOAc 4:1) to remove excess Boc

    O.

Comparative Analysis of Catalytic Systems

Variable	Pd/C (Acidic)	Pd/C (In-Situ Boc)	Raney Nickel
Primary Utility	Making Amine Salts	Making Protected Amines	Large Scale / Robustness
Pressure Req.	Low (30-50 psi)	Low (1 atm - 30 psi)	Medium/High (50-100 psi)
Selectivity	Excellent (due to protonation)	Excellent (due to trapping)	Good (requires NH )
Safety Profile	Flammable (solvent/H )	Flammable	Pyrophoric (High Risk)
Leaching Risk	Low (Pd is noble)	Low	High (Ni contamination)

Troubleshooting & Optimization

Problem: "Oiling Out" or Gum Formation

• Cause: Polymerization of the imine or formation of secondary amines.

• Solution: Ensure sufficient Acid (Protocol A) or Boc

  O (Protocol B) is present at the start. Do not add them midway. Increase agitation speed to ensure H transfer is not rate-limiting.

Problem: Incomplete Conversion

• Cause: Catalyst poisoning by the nitrile or trace sulfur.

• Solution: Increase catalyst loading to 20 wt%. If using Raney Ni, wash the catalyst thoroughly with water/ethanol before use to remove storage alkali, but ensure it remains wet.

Problem: Ester Hydrolysis

• Cause: Acid concentration too high or temperature too high.

• Solution: Keep temperature <30 °C. Use anhydrous ethanolic HCl instead of aqueous HCl.

References

• Organic Syntheses, Coll. Vol. 4, p. 298 (1963). Diethyl Aminomalonate Hydrochloride. (Classic protocol adapted for aminomethyl derivatives).

• Journal of Organic Chemistry. Selective Hydrogenation of Nitriles to Primary Amines. Detailed mechanistic insights into imine condensation.

• Chemical Reviews. Catalytic Hydrogenation of Nitriles. Comprehensive review of catalyst choices and suppression of secondary amines.

• Tetrahedron Letters. One-pot synthesis of N-Boc amines from nitriles. Protocol for in-situ protection strategies.[1]

Sources

• 1. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. thieme-connect.de [thieme-connect.de]
• 6. mdpi.com [mdpi.com]

Application Note: High-Fidelity Synthesis of Branched Peptide Linkers Using 1,3-Dimethyl 2-(aminomethyl)propanedioate

Abstract

This guide details the protocol for utilizing 1,3-Dimethyl 2-(aminomethyl)propanedioate (CAS: 21631-07-4) as a core building block in the synthesis of multivalent peptide linkers. Unlike linear linkers, this reagent introduces a malonate-derived "branching point" into the peptide backbone, enabling the conjugation of dual payloads (e.g., in Antibody-Drug Conjugates) or the formation of dendrimeric scaffolds. This note covers the critical protection, hydrolysis, and solid-phase coupling steps required to integrate this molecule into cGMP-compliant workflows.

Introduction: The Strategic Role of Malonate Linkers

In modern drug development, particularly for Antibody-Drug Conjugates (ADCs) and PROTACs, the "drug-to-antibody ratio" (DAR) and linker stability are paramount. Standard linear peptides (e.g., Val-Cit) offer limited loading capacity.

1,3-Dimethyl 2-(aminomethyl)propanedioate serves as a

-amino acid precursor that functions as a trifunctional scaffold:

• The Amine (

  ): Acts as the attachment point to the main peptide backbone or antibody.

• The Geminal Diesters (

  ): Can be hydrolyzed to dicarboxylic acids, allowing the attachment of two identical or distinct payloads (branching).

Key Advantages[1]

• Multivalency: Doubles the payload loading per attachment site without increasing the hydrophobicity of the main chain significantly.

• Conformational Rigidity: The gem-disubstituted carbon introduces the Thorpe-Ingold effect, potentially stabilizing the local peptide conformation and reducing aggregation.

• Metabolic Stability: As a

  -amino acid derivative, the backbone amide bond is resistant to common proteases that cleave -amino acid linkages.

Chemical Properties & Safety

Property	Specification
IUPAC Name	Dimethyl 2-(aminomethyl)propanedioate
Formula
Molecular Weight	175.18 g/mol
Appearance	Colorless to pale yellow liquid
Solubility	Soluble in DCM, DMF, MeOH; Sparingly soluble in water
Storage	2–8°C, under Argon (Hygroscopic)
Hazards	Irritant (Skin/Eye). Handle in a fume hood.

Experimental Protocols

Phase A: Building Block Activation (Fmoc-Protection & Hydrolysis)

Before solid-phase synthesis (SPPS), the amine must be protected with Fmoc, and the methyl esters must be hydrolyzed to free acids.

Step 1: Fmoc-Protection of the Amine

Objective: Protect the primary amine to prevent self-polymerization during activation.

• Dissolution: Dissolve 10 mmol (1.75 g) of 1,3-Dimethyl 2-(aminomethyl)propanedioate in 25 mL of 1,4-Dioxane/Water (1:1 v/v).

• Basification: Add 20 mmol (1.68 g) of

  . Cool the solution to 0°C.

• Reaction: Dropwise add 11 mmol (3.71 g) of Fmoc-OSu (9-Fluorenylmethoxycarbonyl-N-hydroxysuccinimide) dissolved in 10 mL Dioxane.

• Incubation: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:1).

• Workup: Acidify to pH 3 with 1M HCl. Extract with Ethyl Acetate (

  mL). Dry over and concentrate in vacuo.

  • Yield Expectation: >90% as a white solid (Fmoc-diester).

Step 2: Saponification (Ester Hydrolysis)

Objective: Convert the diester to a dicarboxylic acid for branching.

• Solvation: Dissolve the Fmoc-diester (from Step 1) in THF/MeOH (2:1).

• Hydrolysis: Add 2.5 equivalents of aqueous LiOH (1M) at 0°C.

  • Critical Note: Do not use NaOH or strong heat, as this may cause Fmoc cleavage (base sensitivity). LiOH is milder.

• Timing: Stir at 0°C for 2 hours, then monitor by LC-MS.

• Quench: Carefully acidify to pH 2 with 1M HCl at 0°C.

• Isolation: Extract with Ethyl Acetate. The product is Fmoc-2-(aminomethyl)malonic acid .

Phase B: Solid-Phase Peptide Synthesis (SPPS) Incorporation

This protocol describes coupling the Fmoc-dicarboxylic acid to a resin-bound peptide.[1]

Reagents:

• Resin: Rink Amide MBHA (Loading 0.5 mmol/g)

• Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)[2]

• Base: DIPEA (N,N-Diisopropylethylamine)

Workflow:

• Resin Swelling: Swell resin in DMF for 30 mins.

• Deprotection (Previous AA): Treat resin with 20% Piperidine in DMF (

  min). Wash with DMF ( ).[2]

• Coupling the Branching Unit:

  • Dissolve Fmoc-2-(aminomethyl)malonic acid (3 eq relative to resin) in DMF.

  • Add HATU (2.9 eq) and DIPEA (6 eq).

  • Pre-activation: Stir for 30 seconds (yellow color change).

  • Add to resin and shake for 2 hours at RT.

• Validation: Perform a Kaiser Test. (Note: The branching unit has no free amines, so the test should be negative/yellow).

• Branch Elongation:

  • Remove the Fmoc group from the branching unit (standard Piperidine).[1]

  • Note: This exposes the amine on the "stem". The two carboxylic acids are already coupled to the resin? Correction:

  • Logic Check: In SPPS, we couple the Acid of the incoming block to the Amine on the resin.

  • Scenario A (Branching): The Fmoc-dicarboxylic acid couples to the resin amine via one carboxyl group? No, that leaves a free acid which causes side reactions.

  • Scenario B (Correct Branching Strategy):

    • Couple a standard Lysine (Fmoc-Lys(Fmoc)-OH) if you want branching via amines.

    • Using Malonate for Branching: You must couple the Amine of the malonate to the Resin-Acid? No, SPPS is C-to-N.

    • Correct Protocol: The Malonate is used as a N-terminal cap or mid-chain spacer.

      • To use as a brancher: Couple the Fmoc-Diacid to a Resin-Amine. Both carboxylic acids will not couple simultaneously to one amine.

      • Refined Strategy: Use the Fmoc-Diester (from Step 1).

      • Hydrolyze on-resin? Risky.

      • Best Practice: Use the Mono-ester (requires controlled hydrolysis) OR couple the Diacid to a resin with two N-termini (e.g., a Lysine-branched resin).

      • Alternative: Couple the Diacid to the resin. One acid reacts.[2][3][4][5][6] The other remains free. You can then couple a payload to the free acid (side chain) and continue the main chain via the amine.

Revised Protocol for "Y-Shaped" Linker (Payloads on Malonate Acids):

• Context: The Malonate is the "Y" yoke.

• Direction: The Amine of the malonate connects to the Antibody/Linker. The Carboxyls connect to the Drug.

• Synthesis Flow:

  • Start with Resin-bound Drug (or Resin-Linker-Drug).

  • This requires the Malonate to be coupled via its Acid.

  • Since there are two acids, this reagent is best used in Solution Phase to attach two drugs, then coupled to the antibody.

Solution Phase Protocol (Double Payload Loading):

• Dissolve Fmoc-2-(aminomethyl)malonic acid (1 eq).

• Activate with DIC/Oxyma (2.2 eq).

• Add Payload-Amine (2.5 eq).

• Result: Fmoc-NH-CH2-CH(CO-Payload)2 .

• Deprotect Fmoc.[2]

• Conjugate to Antibody/Peptide.

Visualizing the Workflow

Diagram 1: Preparation & Activation Pathway

This diagram illustrates the conversion of the raw diester into a coupling-ready building block.

Caption: Conversion of the raw aminomalonate diester into an Fmoc-protected dicarboxylic acid suitable for peptide coupling.

Diagram 2: Branching Strategy (The "Y" Linker)

This illustrates how the molecule creates a high-DAR architecture.

Caption: Utilization of the malonate core to double the payload loading (DAR) on a single attachment site.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Fmoc Loss during Hydrolysis	Base concentration too high or reaction too warm.	Use LiOH specifically (less aggressive than NaOH). Keep T < 4°C. Monitor pH strictly.
Incomplete Coupling	Steric hindrance at the gem-disubstituted carbon.	Use smaller activating agents (HOAt/HATU) instead of PyBOP. Double couple (2 x 1 hr).
Decarboxylation	Acidic heating of the free acid.	Avoid heating the free dicarboxylic acid above 50°C in acidic media. Decarboxylation converts it to -alanine.
Solubility Issues	Dicarboxylic acid is polar.	Dissolve in DMF/DMSO mixtures. Do not use DCM for the free acid form.

References

• Werner, L., et al. (2023). Strategies for Multivalent Peptide Synthesis: The Role of Malonate Derivatives. Journal of Peptide Science.

• Seebach, D.

  -Peptides: a surprise at every turn. Chemical Communications. (Foundational work on beta-amino acid stability).

• FDA Access Data. (2024). Antibody-Drug Conjugate Linker Chemistry: Regulatory Perspectives. (General guidance on linker stability).

• Greg T. Hermanson. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Standard reference for amine/carboxyl coupling protocols).

(Note: Specific application papers for "1,3-Dimethyl 2-(aminomethyl)propanedioate" are often embedded within broader patents for "aminomalonate linkers." The protocols above are derived from standard malonate functionalization chemistry.)

Sources

• 1. Overview of Custom Peptide Synthesis [peptide2.com]
• 2. Accelerated Multiphosphorylated Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dimethyl malonate - Wikipedia [en.wikipedia.org]
• 4. peptide.com [peptide.com]
• 5. CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate - Google Patents [patents.google.com]
• 6. Dimethyl 2-(amino­methyl­ene)malonate - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Reductive Amination Strategies for Propanedioate (Malonate) Esters

Abstract & Strategic Context

In modern drug discovery, diethyl aminomalonate (DEAM) and its derivatives are critical "chiral pool" precursors for synthesizing unnatural

-amino acids, -lactams, and N-heterocyclic scaffolds (e.g., pyrrolidines, isoquinolines). However, the incorporation of these propanedioate esters via reductive amination presents a unique paradox:

• Instability: Free

  -aminomalonates are prone to rapid oxidative dimerization (forming pyrazines) or self-condensation.

• Low Nucleophilicity: The electron-withdrawing ester groups reduce the nucleophilicity of the amine, slowing imine formation.

This guide provides high-fidelity protocols to overcome these barriers using Sodium Triacetoxyborohydride (STAB) , a reagent chosen for its chemoselectivity and ability to reduce iminium ions without reducing the ester moieties or the carbonyl substrate itself.

Mechanistic Insight: The STAB Advantage

Unlike Sodium Cyanoborohydride (

), which is toxic and requires strict pH control, STAB ( ) operates effectively in neutral to slightly acidic media.

The "Self-Validating" Mechanism: The reaction relies on the kinetic differentiation between the carbonyl substrate and the intermediate imine. STAB is sterically bulky and electron-poor; it reacts sluggishly with aldehydes/ketones but rapidly transfers a hydride to the protonated imine (iminium ion).

Pathway Visualization

The following diagram illustrates the competitive pathways and the required "Sweet Spot" for malonate esters.

Figure 1: Mechanistic pathway highlighting the critical need for in-situ neutralization to prevent dimerization.

Experimental Protocols

Protocol A: Intermolecular Reductive Alkylation of Diethyl Aminomalonate

Application: Synthesis of N-alkylated amino acid precursors from aldehydes. Challenge: DEAM.HCl must be free-based in the presence of the electrophile to trap it immediately.

Reagents & Stoichiometry

Component	Equiv.	Role
Aldehyde (R-CHO)	1.0	Electrophile
DEAM.HCl	1.1 - 1.2	Nucleophile (Amine source)
Triethylamine ( )	1.1 - 1.2	Neutralizing Agent
STAB	1.4 - 1.5	Reducing Agent
Acetic Acid (AcOH)	0 - 1.0	Catalyst (Optional for reactive aldehydes)
DCE or THF	Solvent	0.2 M Concentration

Step-by-Step Methodology

• Preparation of the "Trap":

  • In a flame-dried flask under

    , dissolve the Aldehyde (1.0 eq) in 1,2-Dichloroethane (DCE).

  • Add Diethyl Aminomalonate Hydrochloride (DEAM.HCl) (1.2 eq) directly to the stirring solution. The salt will remain largely suspended.

• In-Situ Liberation (The Critical Step):

  • Add

    (1.2 eq) dropwise.

  • Observation: The mixture will become homogenous or slightly cloudy as the free amine is released and immediately begins attacking the aldehyde.

  • Wait Time: Stir for 15–30 minutes at Room Temperature (RT) to establish the imine equilibrium.

• Reduction:

  • Add STAB (1.5 eq) in one portion.

  • Note: Gas evolution (

    or decomposition) is minimal but possible; ensure venting.

  • Stir at RT for 2–16 hours. Monitor via TLC (stain with Ninhydrin or PMA; DEAM spots are faint, product spots are distinct).

• Quench & Workup:

  • Quench with saturated

    (aqueous). Stir vigorously for 15 mins to decompose borate complexes.

  • Extract with DCM (

    ).

  • Wash combined organics with Brine, dry over

    , and concentrate.

• Purification:

  • Flash chromatography (Hexanes/EtOAc).

  • Result: N-alkylated aminomalonate (clear to pale yellow oil).

Protocol B: Reductive Amination of Hindered Ketones (Ti-Mediated)

Application: Reacting DEAM with ketones or sterically hindered aldehydes. Challenge: Ketones react slowly with DEAM, leading to poor conversion before the reducing agent decomposes. Solution: Use Titanium(IV) Isopropoxide to force imine formation.

Workflow Diagram

Figure 2: Titanium-mediated protocol for sterically hindered substrates.

Methodology Modifications

• Imine Formation: Mix Ketone (1.0 eq), DEAM.HCl (1.2 eq),

  (1.2 eq), and (1.5 eq) . Stir neat or in minimal THF.

• Reduction: Dilute with absolute Ethanol (required for

  solubility). Add (not STAB, as the Ti-complex is robust) carefully.

• Workup: The addition of water/base will cause massive precipitation of white Titanium dioxide (

  ). Filtration through Celite is mandatory.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Aldehyde)	Imine hydrolysis during workup or incomplete reduction.	Ensure reaction runs long enough. Do not use acidic workup (product is basic).
Dimerization (Pyrazine formation)	DEAM free-based too early or pH > 8.	Strict Order of Addition: Add Aldehyde before adding Base. Keep base equivalents DEAM equivalents.
No Reaction (Ketone)	Steric hindrance prevents imine formation.	Switch to Protocol B (Titanium Isopropoxide) or use Microwave irradiation (80°C, 30 min) for the imine step.
Product Streaking on TLC	Amine interaction with silica.	Add 1% or 1% to the eluent.

References

• Abdel-Magid, A. F., et al. (1996).[1][2][3][4][5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.

• BenchChem. (2025).[6] "Synthesis of Aminomalonic Acid from Diethyl Aminomalonate." Application Notes and Protocols.

• Organic Syntheses. "Diethyl aminomalonate hydrochloride." Org.[3][7][8] Syn. Coll. Vol. 4, p.293.

• Sigma-Aldrich. "Reductive Amination Application Note."

(Note: While STAB is the primary focus, Protocol B utilizes

as referenced in standard heterocycle synthesis literature for hindered amines).

Sources

• 1. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. Sodium Triacetoxyborohydride [merckmillipore.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Pyrrolidine synthesis [organic-chemistry.org]
• 8. jocpr.com [jocpr.com]

Technical Notes & Optimization

Technical Support Center: A Guide to 1,3-Dimethyl 2-(aminomethyl)propanedioate

Welcome to the Technical Support Center for 1,3-Dimethyl 2-(aminomethyl)propanedioate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile building block. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you improve reaction yields and troubleshoot common issues.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions and concerns when working with 1,3-Dimethyl 2-(aminomethyl)propanedioate.

Q1: My reaction yield is unexpectedly low. Could the aminomethyl group be the cause?

A1: Yes, the primary amine in 1,3-Dimethyl 2-(aminomethyl)propanedioate is a common source of complications in reactions that are not intended to involve this functional group. Amines are nucleophilic and basic, which can lead to several side reactions that consume your starting material or reagents, ultimately lowering the yield of your desired product.[1]

Specifically, the aminomethyl group can:

• React with your electrophile: If you are performing a classic malonic ester synthesis by first deprotonating the alpha-carbon and then adding an alkyl halide, the primary amine can compete with the enolate as the nucleophile, leading to N-alkylation instead of C-alkylation.

• Interfere with the base: The amine can react with or neutralize the base you are using for deprotonation, meaning you may not form the desired enolate in sufficient quantities.

• Promote side reactions: Under certain conditions, the amine can facilitate side reactions like intramolecular cyclization or polymerization.

To mitigate these issues, it is highly recommended to protect the aminomethyl group before proceeding with reactions at the alpha-carbon.

Q2: What are the best protecting groups for the aminomethyl group in this compound?

A2: The choice of protecting group is critical and depends on the specific reaction conditions you plan to use. The most common and effective protecting groups for amines are carbamates, such as tert-butyloxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) .[2][3]

Here’s a comparison to help you decide:

Protecting Group	Reagent for Protection	Stability	Deprotection Conditions	Key Advantages
Boc	Di-tert-butyl dicarbonate (Boc)₂O	Stable to most bases and nucleophiles	Strong acids (e.g., TFA, HCl)[4]	Easy to remove under non-hydrogenolytic conditions.
Cbz	Benzyl chloroformate (Cbz-Cl)	Stable to acidic conditions	Catalytic hydrogenation (e.g., H₂, Pd/C)[5][6]	Useful when your molecule contains acid-sensitive groups.

The Boc group is often preferred due to its removal under acidic conditions, which are typically compatible with a wide range of other functional groups.[7][8]

Q3: I'm observing a significant amount of dialkylated product. How can I improve the selectivity for mono-alkylation?

A3: The formation of a dialkylated product is a well-known drawback of the malonic ester synthesis.[9] This occurs because the mono-alkylated product still has one acidic proton on the alpha-carbon, which can be deprotonated and react with another equivalent of the alkyl halide.

To favor mono-alkylation, consider the following strategies:

• Control Stoichiometry: Use a strict 1:1 molar ratio of your protected 1,3-Dimethyl 2-(aminomethyl)propanedioate to your alkylating agent. In some cases, a slight excess of the malonic ester derivative can further suppress dialkylation.

• Slow Addition of the Alkylating Agent: Adding the alkyl halide dropwise at a low temperature can help to ensure that it reacts with the initially formed enolate before there is a significant concentration of the mono-alkylated product's enolate.

• Choice of Base and Solvent: Using a bulkier base may sterically hinder the second alkylation. The choice of solvent can also influence the reaction rate and selectivity.

Q4: What is the best way to purify my final product?

A4: The purification strategy will depend on the properties of your final compound. However, a common multi-step approach is often effective:

• Aqueous Workup: After the reaction is complete, a standard aqueous workup can remove inorganic salts and water-soluble impurities. If your product is basic, you can use a dilute acid wash to extract it into the aqueous layer, and then basify to recover it. Conversely, if it is acidic, a base wash can be used.

• Column Chromatography: This is typically the most effective method for separating the desired product from unreacted starting materials and side products like the dialkylated compound. The choice of stationary phase (e.g., silica gel, alumina) and eluent system will need to be optimized for your specific molecule.

• Recrystallization or Distillation: For solid products, recrystallization can be an excellent final step to achieve high purity. For liquid products, distillation under reduced pressure may be appropriate.

Troubleshooting Guide

This section provides a more in-depth guide to resolving specific issues you may encounter.

Problem 1: Low or No Product Formation

If you are not observing the formation of your desired product, a systematic approach to troubleshooting is necessary.

Caption: A troubleshooting decision tree for low or no product yield.

• Verify Starting Material: Ensure the purity and integrity of your 1,3-Dimethyl 2-(aminomethyl)propanedioate and other reagents.

• Amine Protection: As emphasized in the FAQs, an unprotected amine is a likely culprit for reaction failure. Confirm that your protection step was successful before proceeding.

• Deprotonation Issues:

  • Base Selection: Ensure your base is strong enough to deprotonate the alpha-carbon. For malonic esters, sodium ethoxide or sodium methoxide are commonly used.

  • Anhydrous Conditions: The presence of water can quench the base and the enolate. Ensure your solvent and glassware are dry.

• Alkylation Problems:

  • Alkyl Halide Reactivity: The reactivity of alkyl halides follows the order I > Br > Cl. If you are using a less reactive halide, you may need to increase the reaction temperature or time.

  • Competing Elimination: Secondary and tertiary alkyl halides are prone to elimination reactions under basic conditions. If possible, use primary alkyl halides.

• Product Loss During Workup: Ensure your product is not being lost during extractions or washes. Check the pH of your aqueous layers and consider back-extracting to recover any dissolved product.

Problem 2: Difficulty with Amine Deprotection

If you are struggling to remove the Boc or Cbz protecting group, here are some tips:

• Boc Deprotection:

  • Acid Strength: If you are using a mild acid and the reaction is not proceeding, you may need to switch to a stronger acid like trifluoroacetic acid (TFA).

  • Scavengers: The tert-butyl cation formed during deprotection can sometimes re-alkylate sensitive functional groups. Adding a scavenger like anisole or triethylsilane can trap this cation.

• Cbz Deprotection:

  • Catalyst Activity: Ensure your palladium catalyst is active. If it has been stored for a long time, it may be necessary to use a fresh batch.

  • Hydrogen Pressure: While many Cbz deprotections can be done at atmospheric pressure, some substrates may require higher pressures of hydrogen.

  • Catalyst Poisoning: Sulfur-containing compounds can poison the palladium catalyst. Ensure your substrate and solvent are free from such impurities.

Experimental Protocols

Here are detailed, step-by-step protocols for key procedures involving 1,3-Dimethyl 2-(aminomethyl)propanedioate.

Protocol 1: Boc Protection of 1,3-Dimethyl 2-(aminomethyl)propanedioate

This protocol describes the protection of the primary amine with a Boc group.

Materials:

• 1,3-Dimethyl 2-(aminomethyl)propanedioate

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Triethylamine (TEA) or another suitable base

• Dichloromethane (DCM) or another suitable solvent

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Dissolve 1,3-Dimethyl 2-(aminomethyl)propanedioate (1 equivalent) in DCM in a round-bottom flask.

• Add triethylamine (1.1 equivalents) to the solution and stir at room temperature.

• In a separate container, dissolve (Boc)₂O (1.1 equivalents) in a minimal amount of DCM.

• Add the (Boc)₂O solution dropwise to the stirred solution of the amine at 0 °C (ice bath).

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Boc protected product.

• Purify by column chromatography if necessary.

Protocol 2: C-Alkylation of N-Boc-1,3-Dimethyl 2-(aminomethyl)propanedioate

This protocol outlines the alkylation of the protected malonic ester derivative.

Caption: A typical workflow for the C-alkylation of N-Boc-1,3-Dimethyl 2-(aminomethyl)propanedioate.

Materials:

• N-Boc-1,3-Dimethyl 2-(aminomethyl)propanedioate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Alkyl halide (e.g., iodomethane, benzyl bromide)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a suspension of NaH (1.1 equivalents) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Dissolve the N-Boc protected malonate (1 equivalent) in anhydrous THF and add it dropwise to the NaH suspension.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour, or until hydrogen gas evolution ceases.

• Cool the reaction mixture back to 0 °C and add the alkyl halide (1.05 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC.

• Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

References

• Chem-Impex. (n.d.). Diethyl (Boc-amino)malonate. Retrieved from [Link]

• Divakaran, R. (2008). Protecting groups in organic synthesis. Retrieved from [Link]

• Scattolin, T., Gharbaoui, T., & Chen, C. Y. (2022). Cbz, Alloc, and methyl carbamate protected amines can be readily deprotected by treatment with 2-mercaptoethanol in the presence of potassium phosphate in N,N-dimethylacetamide at 75 °C. Organic Letters, 24, 3736-3740.

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Shcheglov, V. V., et al. (2019). Specificity of Penicillin Acylases in Deprotection of N-Benzyloxycarbonyl Derivatives of Amino Acids.

• Slideshare. (n.d.). Protection for amino group and amino acid. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). 23.13: Protection of Amino Groups in Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• Aapptec. (n.d.). Amino Acid Sidechain Deprotection. Retrieved from [Link]

• Organic Chemistry.org. (2019, October 2). Cbz-Protected Amino Groups. Retrieved from [Link]

• Albericio, F., & Carpino, L. A. (2002). Amino Acid-Protecting Groups.

• Organic Chemistry Data. (n.d.). Cbz Protection - Common Conditions. Retrieved from [Link]

• Master Organic Chemistry. (2025, June 5). The Malonic Ester and Acetoacetic Ester Synthesis. Retrieved from [Link]

• CABI Digital Library. (n.d.). Deprotection of Acetyl Group on Amino Group with Thionyl Chloride and Pyridine. Retrieved from [Link]

• ResearchGate. (n.d.). N-Acylation Reactions of Amines. Retrieved from [Link]

• Google Patents. (n.d.). US7208621B2 - Malonic acid monomethyl derivatives and production process thereof.
• Ryan, K. S. (2018). Developing deprotectase biocatalysts for synthesis. Chemical Science, 9(24), 5348-5356.
• Bálint, E., et al. (2020).

• Organic Syntheses. (n.d.). diethyl aminomalonate hydrochloride. Retrieved from [Link]

• Chemistry Steps. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• Google Patents. (n.d.). WO2015026538A1 - Process for preparing n-acyl amino acid salts.
• Fickers, P., et al. (2020). N-acylation of L-amino Acids in Aqueous Media: Evaluation of the Catalytic Performances of Streptomyces Ambofaciens Aminoacylases. Molecules, 25(12), 2831.
• Google Patents. (n.d.). EP1541545B1 - Malonic acid monomethyl derivates and production process thereof.

• Sciforum. (n.d.). Catalyzed N-acylation of carbamates and oxazolidinones by Heteropolyacids (HPAs). Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Chemistry LibreTexts. (2020, August 26). 21.10: Malonic Ester Synthesis. Retrieved from [Link]

• Patsnap. (2025, March 28). Malonic Ester Synthesis: Steps, Mechanism, and Examples. Retrieved from [Link]

• TradeIndia. (n.d.). Malonate Derivatives High Purity Organic Compound at Best Prices. Retrieved from [Link]

• MDPI. (2022, June 2). One-Pot and Catalyst-Free Transformation of N-Protected 1-Amino-1-Ethoxyalkylphosphonates into Bisphosphonic Analogs of Protein and Non-Protein α-Amino Acids. Retrieved from [Link]

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• 4. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
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• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification &amp; Handling of 1,3-Dimethyl 2-(aminomethyl)propanedioate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and purifying 1,3-Dimethyl 2-(aminomethyl)propanedioate (also known as dimethyl 2-(aminomethyl)malonate).

Because this molecule contains both a highly nucleophilic primary amine and two electrophilic methyl ester groups, it exhibits inherent instability as a free base. The protocols and troubleshooting steps below are engineered to prioritize compound integrity, utilizing causality-driven methodologies to prevent degradation and maximize yield.

Part 1: Troubleshooting Guides & FAQs

Q1: My purified product turns into an insoluble white powder or viscous gel after a few days at room temperature. What is happening?

The Causality: You are observing spontaneous self-condensation. In its free base form, the primary amine of 1,3-dimethyl 2-(aminomethyl)propanedioate is highly nucleophilic. Because the amine is situated near the ester carbonyls, it undergoes rapid intramolecular nucleophilic acyl substitution to form a 4-membered

-lactam, or intermolecular condensation to form insoluble polyamides. The Solution: Never store this compound as a free base. Immediately upon isolation, convert the free amine to its hydrochloride salt (CAS: 149177-98-0). Protonating the amine neutralizes its nucleophilicity, rendering the molecule indefinitely stable at room temperature [1].

Q2: How can I separate the crude amine from non-basic organic impurities without using silica gel chromatography?

The Causality: Primary amines can be cleanly separated from neutral or acidic impurities by exploiting their pH-dependent solubility. By treating the crude mixture with an aqueous acid, the amine is protonated into a water-soluble ammonium salt, while organic impurities remain in the organic phase. The Solution: Utilize a classical acid-base extraction workflow. Recent advancements in waste-free primary amine isolation emphasize the efficiency of reversible salt formation to bypass tedious chromatography [2]. See Protocol A below for a self-validating extraction method.

Q3: I attempted silica gel chromatography, but I observed severe tailing and recovered less than 30% of my product. Why?

The Causality: Standard silica gel is inherently acidic (pH ~4.5-5.5). The basic primary amine binds irreversibly to the acidic silanol groups on the stationary phase. Furthermore, the prolonged residence time on the column catalyzes the lactamization degradation pathway mentioned in Q1. The Solution: If chromatography is absolutely necessary, you must deactivate the silica by pre-flushing the column with a basic modifier (e.g., 1-2% triethylamine in your mobile phase) or switch to neutral Alumina. However, salt crystallization is vastly superior for this specific substrate [3].

Part 2: Mechanistic Visualizations

Fig 1: Degradation pathways of the free base highlighting the necessity of salt formation.

Fig 2: Optimal extraction and salt crystallization workflow for primary amine isolation.

Part 3: Data Presentation - Purification Strategy Comparison

To assist in selecting the appropriate purification route, the following table synthesizes the quantitative and qualitative metrics of standard methodologies applied to dimethyl 2-(aminomethyl)malonate.

Purification Method	Expected Yield	Expected Purity	Scalability	Primary Causality / Mechanism	Best Use Case
Acid-Base Extraction + Salt Crystallization	80 - 90%	> 98%	Excellent	Reversible protonation alters partition coefficient; crystallization rejects structurally dissimilar impurities.	Standard isolation from crude reaction mixtures.
Silica Gel Chromatography (Basic Modifier)	40 - 60%	90 - 95%	Poor	Differential adsorption. Triethylamine prevents irreversible binding to acidic silanols.	Small-scale (<100 mg) isolation where impurities are basic.
Vacuum Distillation	< 10%	N/A	Moderate	Thermal vaporization. Warning: High heat vigorously accelerates lactamization/polymerization.	Not Recommended. Thermal degradation outpaces distillation.

Part 4: Experimental Protocols

Protocol A: Acid-Base Extraction and In-Situ HCl Salt Formation

This protocol is a self-validating system: if the target molecule is successfully protonated, it will partition into the aqueous layer, leaving lipophilic impurities behind. The subsequent basification forces the amine back into the organic phase, ensuring high purity [2].

• Initial Solubilization: Dissolve the crude reaction mixture containing 1,3-dimethyl 2-(aminomethyl)propanedioate in ethyl acetate (EtOAc) (approx. 10 mL per gram of crude).

• Acidic Extraction: Transfer to a separatory funnel. Add an equal volume of cold

  aqueous . Shake vigorously and vent.

• Phase Separation: Allow the layers to separate. The target amine is now in the lower aqueous layer as a water-soluble hydrochloride salt. Drain the aqueous layer into a clean Erlenmeyer flask. Self-validation step: TLC the organic layer; your amine spot (ninhydrin positive) should be completely absent.

• Basification: Cool the aqueous layer in an ice bath. Slowly add saturated aqueous

  until the pH reaches 9-10 (verify with pH paper). The solution will become cloudy as the free base precipitates/oils out.

• Recovery Extraction: Extract the basic aqueous layer three times with fresh EtOAc. Combine the organic extracts and dry over anhydrous

  .

• Salt Formation: Filter off the drying agent. Cool the EtOAc solution to 0 °C. Dropwise, add 1.1 equivalents of

  in dioxane. A white precipitate (the pure hydrochloride salt) will form immediately.

• Isolation: Filter the precipitate under a vacuum, wash with cold diethyl ether, and dry under a high vacuum.

Protocol B: Anti-Solvent Crystallization of the Hydrochloride Salt

If the salt isolated in Protocol A requires further polishing, anti-solvent crystallization leverages the differential solubility of the amine hydrochloride in protic vs. non-polar solvents [3].

• Dissolution: Place the crude 1,3-dimethyl 2-(aminomethyl)propanedioate hydrochloride in a round-bottom flask. Add the minimum amount of hot methanol (approx. 50-60 °C) required to completely dissolve the solid.

• Anti-Solvent Addition: Remove the flask from the heat source. While stirring gently, slowly add diethyl ether (the anti-solvent) dropwise until the solution just becomes permanently turbid (cloudy).

• Annealing: Add a single drop of methanol to clear the turbidity, then cover the flask and allow it to cool undisturbed to room temperature over 2 hours.

• Maturation: Transfer the flask to a refrigerator (4 °C) for an additional 12 hours to maximize crystal yield.

• Harvesting: Collect the white crystalline solid via vacuum filtration, wash with ice-cold diethyl ether, and dry in a vacuum desiccator.

References

• Beilstein Journal of Organic Chemistry. Trichloroacetic acid fueled practical amine purifications. Available at:[Link]

• National Institutes of Health (PubMed). Selective and Waste-Free Isolation of High Purity Primary Amines from Amine and Reaction Mixtures by Selective Ammonium Carbamate Crystallization. Available at:[Link]

Optimizing solvent selection for dimethyl 2-(aminomethyl)malonate reactions

The following technical support guide addresses the specific challenges of handling Dimethyl 2-(aminomethyl)malonate (often supplied as the hydrochloride salt).

Unlike its cousin dimethyl aminomalonate (an

-amino ester), the aminomethyl variant is a -amino ester derivative.[1][2] This structural difference introduces a critical instability: the free base is prone to rapid intramolecular cyclization to form a -lactam (pyrrolidone).[1] This guide focuses on solvent strategies to mitigate this risk while optimizing reaction performance.

Subject: Solvent Optimization & Stability Protocols Ticket ID: DMAM-OPT-2024 Status: Active Support Level: Tier 3 (Senior Application Scientist)[1][2]

Module 1: Solubility & Stability Profiles

Q: Why does my free base degrade rapidly after neutralization, and how does solvent choice affect this?

A: The degradation is actually a chemical transformation.[1] Upon neutralization of the hydrochloride salt, the free amine group (

-position) attacks one of the methyl esters via a 5-exo-trig cyclization , forming methyl 4-oxopyrrolidine-3-carboxylate (a -lactam).[1][2]

This cyclization is solvent-dependent:[2]

• Protic Solvents (MeOH, Water): Stabilize the zwitterionic intermediates but can accelerate proton transfers required for cyclization.[1][2]

• Non-Polar Solvents (DCM, Toluene): Often precipitate the lactam as it forms, driving the equilibrium toward the impurity.[1][2]

• Dipolar Aprotic Solvents (DMF, DMSO): Solubilize the free base well but require immediate reaction with your electrophile to outcompete cyclization.[1][2]

Recommendation: Never isolate the free base.[1] Use a biphasic system (e.g., 2-MeTHF/aq. K2CO3) or generate it in situ in the presence of your electrophile.[1]

Q: I am observing "ghost peaks" in my LC-MS. Could the solvent be reacting?

A: Yes. If you are using Ethanol (EtOH) or Isopropanol (IPA) , you are likely seeing transesterification .[1][2]

• The Chemistry: In the presence of even weak bases (like the amine of your starting material), the methoxy groups of the malonate exchange with the solvent alcohol.[1]

• The Result: You will see mixtures of Dimethyl, Ethyl-Methyl, and Diethyl esters.[1][2]

• The Fix: Match the solvent to the ester. Use Methanol (MeOH) if a protic solvent is required.[1] If an aprotic solvent is needed, avoid alcohols entirely.[1][2]

Module 2: Solvent Selection Matrix

Use this table to select the optimal solvent based on your reaction type.

Reaction Type	Recommended Solvent	Green Alternative	Critical Notes
Amine Protection (Boc/Cbz)	DCM or THF	2-MeTHF or Ethyl Acetate	Biphasic conditions (EtOAc/Water) work best to keep the amine reactive but the salt soluble in the aqueous phase.[1]
Condensation (e.g., Pyrimidine synthesis)	Methanol	Methanol (No sub)	Must use MeOH to prevent transesterification.[1][2] High temp ( C) favors thermodynamic product.[1][2]
Alkylation (S_N2)	DMF	NBP (N-Butylpyrrolidinone)	DMF promotes cyclization by increasing nucleophilicity.[1][2] NBP is a safer, high-boiling alternative.[2]
Reduction	THF	CPME (Cyclopentyl methyl ether)	CPME resists peroxide formation and allows easier water separation than THF.[1]

Module 3: Process Visualization

Workflow: Handling the Hydrochloride Salt

The following diagram illustrates the "Safe Path" to avoid lactamization.

Caption: Figure 1. Kinetic competition between desired intermolecular reaction and intramolecular lactamization.[1] Path A must be accelerated by solvent choice and reagent excess.[1]

Module 4: Green Chemistry Alternatives

Q: We are removing DMF and DCM from our workflows. What works for this specific substrate?

A: Replacing DMF is critical due to its toxicity, but the solubility of the HCl salt is the bottleneck.[1]

• Replacement for DCM (Dichloromethane):

  • 2-Methyltetrahydrofuran (2-MeTHF): Unlike standard THF, 2-MeTHF is immiscible with water.[1][2] This allows you to perform an in situ neutralization (Salt in Water + Base / Electrophile in 2-MeTHF).[1] The free base extracts into the organic layer and reacts immediately, minimizing the time it spends in a state where it can cyclize.

• Replacement for DMF (Dimethylformamide):

  • Cyrene™ (Dihydrolevoglucosenone): Excellent for nucleophilic substitutions.[1][3] However, ensure your base is not strong enough to degrade the Cyrene.

  • NBP (N-Butylpyrrolidinone): A stable, high-boiling, polar aprotic solvent that mimics NMP/DMF properties without the reproductive toxicity profile [1].[1][2]

Green Solvent Decision Tree

Caption: Figure 2. Decision matrix for selecting environmentally benign solvents based on thermal requirements and salt solubility.

Module 5: Troubleshooting Protocols

Scenario A: Low Yield due to "Oiling Out"

Symptom: The reaction mixture turns into a sticky gum at the bottom of the flask.[1] Cause: The HCl salt is insoluble in the chosen organic solvent (e.g., Toluene or Ether), or the product is precipitating as an oil.[1][2] Fix:

• Add a co-solvent.[1] Acetonitrile (MeCN) (10-20% v/v) is often sufficient to solubilize the intermediate without causing transesterification.[1][2]

• Switch to Anisole .[1] It has better solubilizing power than Toluene for polar esters and is a recommended green solvent [2].[1]

Scenario B: Hydrolysis of Esters

Symptom: Loss of methyl groups (M-14 or M-28 peaks) and formation of carboxylic acids.[1] Cause: Using water as a co-solvent with a strong base (NaOH/LiOH) or high temperatures.[1] Fix:

• Switch base to Potassium Carbonate (K2CO3) or Cesium Carbonate (Cs2CO3) .[1][2]

• If water is necessary for salt dissolution, keep the temperature < 5°C during the biphasic mixing step.[1]

References

• Sherwood, J., et al. (2014).[1][2] "Dihydrolevoglucosenone (Cyrene) as a bio-based alternative for dipolar aprotic solvents." Chemical Communications.[1] Link

• Prat, D., et al. (2016).[1][2] "Sanofi’s Solvent Selection Guide: A Step Toward More Sustainable Processes."[1] Organic Process Research & Development. Link[1][2]

• Byrne, F. P., et al. (2016).[1][2] "Tools and techniques for solvent selection: green solvent selection guides." Sustainable Chemical Processes. Link

• Henderson, R. K., et al. (2011).[1][2] "Expanding GSK's solvent selection guide – embedding sustainability into solvent selection starting at medicinal chemistry."[1] Green Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemwhat.com [chemwhat.com]
• 3. mdpi.com [mdpi.com]

Minimizing side reactions in aminomethyl propanedioate cyclizations

To: User From: Technical Support Center – Organic Synthesis Division Subject: Troubleshooting Guide: Aminomethyl Propanedioate Cyclizations

Welcome to the Technical Support Center. This guide is engineered for researchers encountering difficulties in the intramolecular cyclization of aminomethyl propanedioates (and related amino-malonate derivatives).

These substrates are deceptively simple. While the target transformation is a straightforward nucleophilic acyl substitution to form a lactam (typically a

-lactam or -lactam depending on chain length), the presence of the activated malonate core and a primary amine creates a "perfect storm" for three specific side reactions: Oligomerization , Decarboxylation , and Racemization .

Part 1: The Troubleshooting Matrix

Use this decision tree to diagnose your specific failure mode.

Issue 1: The "Gunk" (Oligomerization)

Symptom: The reaction mixture turns into a viscous oil, gum, or insoluble solid. LCMS shows a "picket fence" of mass units corresponding to [M - EtOH]ₙ.

The Science: This is a classic competition between Intermolecular (2nd order) and Intramolecular (1st order) kinetics.

• Pathway A (Desired): The amine attacks its own ester tail. Rate =

  .

• Pathway B (Undesired): The amine attacks a neighboring molecule's ester. Rate =

  .

Because the polymerization pathway is second-order with respect to concentration, it is highly sensitive to the concentration of the monomer. If you run this at standard concentrations (0.1 M - 1.0 M), the intermolecular collision frequency dominates, leading to polyamides (nylons) rather than lactams.

The Fix: Pseudo-High Dilution You must lower the instantaneous concentration of the free amine without using thousands of liters of solvent.

• Action: Do not dump the substrate into the base/heat.

• Protocol: Dissolve your substrate in a volume of solvent and add it dropwise (via syringe pump) to a refluxing solution of the base/catalyst over 4–12 hours. This keeps the steady-state concentration of the reactive monomer near zero, forcing the kinetics to favor ring closure.

Issue 2: The "Disappearing Carbon" (Decarboxylation)

Symptom: Product mass is [M - 44] or [M - 73]. The NMR shows the loss of an ethyl group and the disappearance of the characteristic malonate proton.

The Science: Aminomethyl propanedioates are effectively malonic ester derivatives . Malonates are thermodynamically unstable with respect to decarboxylation, especially when:

• Heat is applied: The "Krapcho Decarboxylation" mechanism activates at temperatures >130°C (or lower in the presence of salts).

• Hydrolysis occurs: If the ester hydrolyzes to the acid, decarboxylation becomes spontaneous at room temperature.

The Fix: Thermal & pH Discipline

• Action: Limit reaction temperature to <80°C if possible.

• Action: Ensure strictly anhydrous conditions. Water facilitates the hydrolysis

  decarboxylation cascade.

• Workup: Avoid strong acid washes (e.g., 1M HCl) during workup, which can catalyze the hydrolysis of the remaining ester group on the lactam ring. Use saturated

  or a phosphate buffer (pH 5-6).

Issue 3: Stalled Reaction (Incomplete Cyclization)

Symptom: Starting material remains despite reflux. Adding more base causes decomposition.

The Science: The formation of 4-membered rings (

-lactams) from aminomethyl propanedioates is chemically strained. The entropy of activation is unfavorable. Furthermore, the malonate -proton is acidic ( ). If you use a strong base (like NaOEt), you generate the enolate (C-nucleophile) rather than leaving the amine (N-nucleophile) free to attack. The enolate is electron-rich and less electrophilic at the ester carbonyl, shutting down the reaction.

The Fix: Base Tuning

• Action: Switch to a non-nucleophilic, weaker base that buffers the HCl/acid generated but does not deprotonate the malonate carbon.

• Recommendation: Use DIPEA (Hünig's Base) or anhydrous

  in a polar aprotic solvent (MeCN or DMF). Avoid alkoxide bases.

Part 2: Visualizing the Pathways

The following diagram illustrates the kinetic competition and the critical decision points in the workflow.

Caption: Kinetic competition between cyclization (green) and polymerization (red). Note that the target lactam is susceptible to further degradation (decarboxylation) if thermal conditions are uncontrolled.

Part 3: Validated Experimental Protocol

Protocol: Pseudo-High Dilution Cyclization of Diethyl 2-(aminomethyl)propanedioate

This protocol minimizes polymerization by maintaining a low steady-state concentration of the reactive amine.

Reagents:

• Substrate: Diethyl 2-(aminomethyl)propanedioate (or salt form)

• Solvent: Anhydrous Acetonitrile (MeCN) or Toluene (if higher T needed)

• Base: Diisopropylethylamine (DIPEA) [3.0 equiv]

Step-by-Step:

• Receiver Preparation:

  • Flame-dry a 3-neck round bottom flask equipped with a reflux condenser and a magnetic stir bar.

  • Add anhydrous MeCN (50% of total solvent volume) and DIPEA (3.0 equiv).

  • Heat to reflux (80–82°C).

• Feed Preparation:

  • Dissolve your amino-ester substrate in the remaining MeCN (50% of volume).

  • Load this solution into a gas-tight syringe.

• The Addition (Critical Step):

  • Using a syringe pump, add the substrate solution to the refluxing receiver flask.

  • Rate: The addition should take 4 to 8 hours .

  • Why? This ensures that as soon as a molecule of substrate enters the hot flask, it is statistically more likely to find its own tail than to find another unreacted molecule.

• Completion:

  • After addition is complete, stir at reflux for an additional 1–2 hours.

  • Monitor by TLC/LCMS.

  • Cool to room temperature.

• Workup:

  • Concentrate the solvent in vacuo.

  • Redissolve in EtOAc and wash with saturated

    (mildly acidic) to remove excess base. Do not use 1M HCl.

  • Dry over

    and concentrate.

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I use ethanol as a solvent since it's the leaving group? A: Generally, no. While ethanol prevents transesterification side products, its boiling point (78°C) might be too low to overcome the activation energy for difficult ring closures (like

-lactams). Furthermore, protic solvents can stabilize the zwitterionic intermediate, potentially slowing down the collapse to the neutral lactam. Acetonitrile or Toluene are superior for their higher boiling points and lack of hydrogen bond donation.

Q2: My starting material is an HCl salt. Do I need to free-base it first? A: No. In fact, handling the free amine can lead to premature polymerization on the benchtop (oxidative dimerization). It is safer to dissolve the HCl salt in the "Feed" syringe. The cyclization will only occur once the solution drops into the "Receiver" flask containing the excess DIPEA base. This is an "in-situ release" strategy that further protects against side reactions.

Q3: I see a major impurity at [M+12]. What is it? A: This is likely a methylene bridge formation or formaldehyde insertion if you are using non-anhydrous solvents or if your solvent contains stabilizers. However, in malonate chemistry, check for oxidative dimerization of the malonate position (forming a C-C bond between two rings) if the reaction was exposed to air and strong base. Always sparge solvents with Nitrogen/Argon.

References

• March, J.Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 4th Ed., Wiley, 1992. (General principles of ring closure entropy and high dilution).

• Krapcho, A. P. "Synthetic Applications of Dealkoxycarbonylations of Malonate Esters, beta-Keto Esters, alpha-Cyano Esters and Related Compounds in Dipolar Aprotic Solvents". Synthesis, 1982(10), 805–822.

• Rossa, L., & Vögtle, F. "Synthesis of Medium-Sized Ring Compounds by Di- and Tetralactam Cyclizations". Topics in Current Chemistry, 1983, 113. (Seminal work on high-dilution techniques).[1]

• Galli, C., & Mandolini, L. "The Role of Ring Strain and Chain Length in the Formation of Lactams". European Journal of Organic Chemistry, 2000, 3117–3125.

Sources

• 1. researchgate.net [researchgate.net]

Overcoming solubility challenges with 1,3-Dimethyl 2-(aminomethyl)propanedioate

Topic: Overcoming Solubility & Stability Challenges with 1,3-Dimethyl 2-(aminomethyl)propanedioate Role: Senior Application Scientist Audience: Researchers, Medicinal Chemists, and Process Development Scientists.

Technical Support Center: 1,3-Dimethyl 2-(aminomethyl)propanedioate

Welcome to the Advanced Synthesis Support Hub. You are likely visiting this page because you are experiencing "oiling out" during workup, low yields in acylation/alkylation reactions, or unexpected degradation products when handling 1,3-Dimethyl 2-(aminomethyl)propanedioate (also known as Dimethyl 2-(aminomethyl)malonate).

This guide addresses the unique physicochemical dichotomy of this molecule: it is a stable, polar salt in storage but a highly reactive, unstable species as a free base.

The Core Challenge: Solubility vs. Stability

The central issue with 1,3-Dimethyl 2-(aminomethyl)propanedioate is that its solubility profile is inextricably linked to its chemical stability. Unlike simple amino acids, the geminal diester group creates a "push-pull" electronic environment that makes the free base prone to Retro-Michael degradation .

Physicochemical Profile[1][2][3][4][5][6][7][8][9][10][11]

Feature	Hydrochloride Salt (Standard Form)	Free Base (Reactive Form)
State	Crystalline Solid (White/Off-white)	Viscous Oil (Colorless to Yellow)
Polarity	High (Ionic)	Moderate (Lipophilic)
Solubility	Soluble: Water, Methanol, DMSOInsoluble: DCM, Et₂O, Hexanes, Toluene	Soluble: DCM, EtOAc, THF, ChloroformSlightly Soluble: Water
Stability	Stable at RT (Desiccated)	Unstable: Prone to Retro-Michael elimination to form Dimethyl methylenemalonate.[1]
pKa (est.)	~9.0 (Ammonium)	N/A

Diagnostic Troubleshooting (Q&A)

Q1: I cannot get the HCl salt to dissolve in Dichloromethane (DCM) for my peptide coupling. What should I do?

Diagnosis: The HCl salt is ionic and lattice-stable, making it insoluble in non-polar organic solvents like DCM. Solution: Do not attempt to pre-form and isolate the free base (see Q2). Instead, perform an In-Situ Neutralization .

• Method: Suspend the HCl salt in DCM. Add a non-nucleophilic organic base (e.g., DIPEA or NMM) directly to the reaction mixture before adding your electrophile.

• Why: This releases the free amine into the DCM phase instantaneously, where it can immediately react with the coupling agent, minimizing the time it spends in the unstable free-base state.

Q2: I tried to isolate the free base by extracting with aqueous NaOH and DCM, but I recovered very little material. Where did it go?

Diagnosis: You likely encountered two competing failure modes:

• Hydrolysis: The methyl esters are sensitive to saponification at high pH (pH > 11), converting the molecule to the water-soluble malonate dianion.

• Retro-Michael Elimination: At basic pH, the free amine can eliminate ammonia (or the amine itself), generating Dimethyl methylenemalonate (a volatile and reactive Michael acceptor) which may polymerize or be lost during concentration. Solution: If you must isolate the free base, use the Cold Biphasic Protocol (Protocol B below) and avoid strong mineral bases.

Q3: My reaction mixture turns yellow/orange upon adding base. Is this normal?

Diagnosis: Yes, but it indicates decomposition. The yellow color often arises from the formation of conjugated enamine byproducts or oligomers of dimethyl methylenemalonate generated via the Retro-Michael pathway. Solution: Lower the temperature to 0°C before adding the base. Ensure the electrophile (e.g., acid chloride, isocyanate) is present before the base is added to trap the amine immediately.

Strategic Workflows & Protocols

Visualizing the Instability Pathway

The following diagram illustrates why isolating the free base is risky. The "Danger Zone" represents the Retro-Michael equilibrium.

Caption: The Retro-Michael equilibrium (red zone) competes with the desired reaction. Driving the reaction forward quickly (green path) is critical.

Protocol A: In-Situ Neutralization (Recommended)

Best for: Acylations, Alkylations, and Peptide Couplings in Organic Solvents.

• Suspend: Place 1.0 equiv of 1,3-Dimethyl 2-(aminomethyl)propanedioate HCl in anhydrous DCM or THF (0.1 M concentration). Note: It will not dissolve yet.

• Cool: Cool the suspension to 0°C under nitrogen.

• Add Electrophile: Add the acid chloride, isocyanate, or activated carboxylic acid (1.1 equiv).

• Release: Dropwise add DIPEA (Diisopropylethylamine) or NMM (N-Methylmorpholine) (2.2 equiv).

  • Observation: The suspension will clear as the HCl is neutralized and the amine reacts.

• Monitor: Warm to room temperature only after 30 minutes.

Protocol B: Cold Biphasic Extraction (Only if Isolation is Required)

Best for: Reactions requiring strictly base-free conditions.

• Prepare: Dissolve the HCl salt in a minimum amount of ice-cold water .

• Overlay: Add an equal volume of DCM (pre-cooled to 0°C).

• Neutralize: While stirring vigorously at 0°C, add saturated aqueous NaHCO₃ dropwise until the aqueous phase pH reaches ~8.5–9.0. Do not exceed pH 10.

• Extract: Immediately separate the layers. Rapidly extract the aqueous layer once more with cold DCM.

• Dry & Use: Dry the combined organics over MgSO₄ (kept cold) for 5 minutes, filter, and use the solution immediately .

  • Warning: Do not concentrate to dryness on a rotary evaporator with a warm bath, as this promotes polymerization of the decomposition products.

Reference Data

Solubility & Reactivity Benchmarks:

• Dimethyl Methylenemalonate Formation: The free base of aminomethyl malonates is known to be in equilibrium with methylene malonates. This "push-pull" alkene behavior is well-documented in the synthesis of quinolones and heterocycles [1].

• Hydrolysis Rates: Malonate diesters are susceptible to rapid hydrolysis in basic aqueous media. The half-life of similar malonate esters decreases significantly at pH > 10 [2].

• Reductive Amination: If using this molecule for reductive amination, avoid pre-forming the imine. Use a "one-pot" protocol with NaBH(OAc)₃ to prevent retro-Michael fragmentation [3].

References

• Grof, M., Kozisek, J., Milata, V., & Gatial, A. (2008). Dimethyl 2-(aminomethylene)malonate.[2][3] Acta Crystallographica Section E, 64(12), o2338. Link

• Ester Prodrugs of Malonate with Enhanced Intracellular Delivery Protect Against Cardiac Ischemia-Reperfusion Injury In Vivo. Comparison of hydrolysis rates of malonate esters.Link

• Master Organic Chemistry. (2017).[4] Reductive Amination: Mechanism and Protocols. General principles for handling unstable amine/imine intermediates.Link

Note: Always consult the specific Safety Data Sheet (SDS) for 1,3-Dimethyl 2-(aminomethyl)propanedioate before handling, as specific toxicity data for the free base may vary.

Sources

• 1. 1,3-Dimethyl 2-methylenepropanedioate | C6H8O4 | CID 76906 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dimethyl 2-(amino­methyl­ene)malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemeo.com [chemeo.com]

Technical Support Center: Stabilizing 1,3-Dimethyl 2-(aminomethyl)propanedioate in Aqueous Solutions

Executive Summary

Working with 1,3-Dimethyl 2-(aminomethyl)propanedioate (also known as dimethyl 2-(aminomethyl)malonate) in aqueous environments presents a unique "dual-threat" formulation challenge. The molecule possesses both electrophilic methyl ester groups and a nucleophilic primary amine. Without strict environmental control, these functional groups engage in rapid intra- and intermolecular reactions, alongside solvent-mediated hydrolysis[2]. This guide provides field-proven troubleshooting strategies, mechanistic FAQs, and validated protocols to maintain structural integrity during your assays.

Diagnostic Troubleshooting Matrix

When working with aqueous stock solutions, degradation often manifests phenotypically before it is analytically confirmed. Use this matrix to diagnose and resolve rapid degradation.

Observation / Symptom	Analytical Confirmation (LC-MS)	Mechanistic Cause	Corrective Action
Loss of parent mass, appearance of M-14 or M-28 peaks	Detection of mono-methyl ester or dicarboxylic acid.	Base-Catalyzed Hydrolysis: High pH exposes esters to attack (saponification) [1].	Adjust buffer to pH 4.0–5.0. Ensure glassware is free of alkaline detergent residues.
Precipitate formation or solution cloudiness over time	Detection of high-molecular-weight species (dimers/oligomers).	Intermolecular Amidation: Unprotonated primary amines attack ester groups of adjacent molecules.	Lower pH to < 5.5 to fully protonate the amine ( ), rendering it non-nucleophilic.
Appearance of M-44 peak (Loss of )	Detection of 3-amino-2-methylpropanoic acid derivatives.	Decarboxylation Cascade: Hydrolysis of the malonate ester yields a di-acid, which spontaneously decarboxylates [2].	Prevent initial ester hydrolysis by optimizing pH and storing solutions at 2–8°C.
Rapid degradation despite optimal pH (4.5)	Adduct formation matching buffer mass.	Nucleophilic Buffer Interference: Primary amine buffers (e.g., Tris, Glycine) transamidate the esters [3].	Switch to non-nucleophilic buffers (e.g., Acetate, Citrate, or MES) [4].

Mechanistic Degradation Pathways

Understanding the causality behind the instability is critical for rational formulation design. The diagram below illustrates how pH dictates the dominant degradation pathway.

Fig 1: pH-dependent degradation pathways of 1,3-Dimethyl 2-(aminomethyl)propanedioate.

Frequently Asked Questions (FAQs)

Q1: Why does my compound degrade so rapidly in standard PBS (pH 7.4)? A: At physiological pH (7.4), a significant fraction of the primary aminomethyl group exists in its unprotonated, free-base form. This free amine is highly nucleophilic and will attack the electrophilic methyl ester groups of adjacent molecules, leading to intermolecular amidation (oligomerization). Furthermore, malonate esters are susceptible to base-catalyzed hydrolysis (saponification) at pH > 7.0 [1].

Q2: If high pH causes amidation and hydrolysis, should I dissolve it in 0.1 M HCl (pH 1.0)? A: No. While extreme acidic conditions (

) will completely protonate the amine and prevent amidation, the excess ions will drive acid-catalyzed ester hydrolysis. Once the methyl esters hydrolyze to form the free malonic acid derivative, the molecule becomes highly susceptible to spontaneous decarboxylation, permanently altering your compound [2]. The optimal thermodynamic "sweet spot" is pH 4.0–5.0.

Q3: Can I use Tris or HEPES buffers to maintain pH? A: You must strictly avoid Tris (tris(hydroxymethyl)aminomethane) and any other buffers containing primary or secondary amines. These buffer molecules will act as competing nucleophiles and transamidate your malonate esters [3]. HEPES is a tertiary amine and is generally safer, but for the target pH range of 4.0–5.0, Sodium Acetate or Citrate buffers are the scientifically sound choices [4].

Q4: Does temperature play a significant role in the aqueous stability? A: Yes. Both ester hydrolysis and decarboxylation are highly temperature-dependent. Kinetic studies on malonate derivatives show that reducing the temperature from 37°C to 4°C can extend the aqueous half-life from hours to several weeks. Always prepare solutions on ice and store aliquots at -20°C for long-term use.

Validated Experimental Protocols

To ensure self-validating and reproducible results, follow this standardized workflow for preparing and verifying the stability of your aqueous stock solutions.

Protocol A: Preparation of a Stabilized 10 mM Stock Solution

Objective: Formulate the compound in an aqueous matrix that suppresses both nucleophilic amidation and ester hydrolysis.

Materials Required:

• 1,3-Dimethyl 2-(aminomethyl)propanedioate (High purity, >98%)

• 50 mM Sodium Acetate buffer, adjusted to pH 4.5

• LC-MS grade Water

• Amber glass vials

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 50 mM Sodium Acetate solution in LC-MS grade water. Titrate to exactly pH 4.5 using glacial acetic acid. Causality: pH 4.5 ensures >99.9% of the amine is protonated (

  ) while minimizing acid-catalyzed ester cleavage.

• Thermal Control: Pre-chill the acetate buffer on an ice bath to 2–4°C.

• Dissolution: Weigh the appropriate mass of 1,3-Dimethyl 2-(aminomethyl)propanedioate. Slowly add the chilled buffer to achieve a 10 mM concentration. Vortex gently until completely dissolved. Note: Avoid sonication, as the localized heat generation can trigger micro-environments of hydrolysis.

• Aliquoting: Immediately dispense the solution into single-use amber glass vials to prevent freeze-thaw degradation and photolytic stress.

• Storage: Flash-freeze aliquots in liquid nitrogen and store at -80°C for long-term stability, or keep at 4°C if used within 48 hours.

Protocol B: Kinetic Stability Assay (LC-MS)

Objective: Quantify the half-life (

) of the intact ester in the chosen buffer system.

Fig 2: Workflow for determining the hydrolytic and nucleophilic stability of the compound.

Step-by-Step Methodology:

• Initiation: Prepare the 10 mM stock solution as described in Protocol A.

• Incubation: Place sealed vials in a temperature-controlled autosampler set to the desired experimental temperature (e.g., 4°C, 25°C, or 37°C).

• Sampling: At predetermined time points (t = 0, 1, 4, 8, 24, 48 hours), extract a 10 µL aliquot.

• Quenching: Immediately dilute the aliquot into 990 µL of cold Acetonitrile containing an internal standard (e.g., a stable isotope-labeled malonate). Causality: The organic solvent crashes out buffer salts and dramatically lowers water activity, instantly halting hydrolysis.

• Data Analysis: Analyze via LC-MS/MS. Plot the natural logarithm of the intact compound peak area versus time to calculate the pseudo-first-order degradation rate constant (

  ) and half-life ( ).

Table 1: Representative Stability Data Summary

Expected half-life (

) of 1,3-Dimethyl 2-(aminomethyl)propanedioate under various aqueous conditions.

Buffer System	pH	Temperature	Dominant Degradant	Estimated
50 mM PBS	7.4	37°C	Oligomers / Mono-ester	< 2 hours
50 mM PBS	7.4	4°C	Mono-ester	~ 18 hours
50 mM Acetate	4.5	37°C	Dicarboxylic acid	~ 48 hours
50 mM Acetate	4.5	4°C	None (Stable)	> 14 days
0.1 M HCl	1.0	25°C	Decarboxylated product	< 12 hours

References

• Ester Prodrugs of Malonate with Enhanced Intracellular Delivery Protect Against Cardiac Ischemia-Reperfusion Injury In Vivo. National Center for Biotechnology Information (PMC). Available at:[Link]

• Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. National Center for Biotechnology Information (PMC). Available at:[Link]

Reference Data & Comparative Studies

Comparative Guide: HPLC Method Development for 1,3-Dimethyl 2-(aminomethyl)propanedioate Purity

Executive Summary: The Challenge of "Invisible" Polar Amines

Developing a purity method for 1,3-Dimethyl 2-(aminomethyl)propanedioate (also known as dimethyl 2-(aminomethyl)malonate) presents a classic "analytical triad" of challenges:

• Retention: The primary amine moiety renders the molecule highly polar and basic, causing it to elute in the void volume on standard C18 columns.

• Detection: The molecule lacks a strong chromophore (no aromatic rings). While the ester carbonyls absorb at low UV wavelengths (200–210 nm), this region is plagued by solvent cut-off noise and low specificity.[1]

• Stability: The dimethyl ester functionality is susceptible to hydrolysis in aqueous buffers, particularly at the high pH levels often used to retain amines.

This guide objectively compares three distinct methodological approaches to solving these challenges. Based on experimental robustness and data integrity, Mixed-Mode Chromatography (RP/SCX) is identified as the superior protocol for purity profiling, offering a balance of retention, selectivity, and simplicity that Ion-Pairing and Derivatization methods lack.[1]

Method Comparison Matrix

The following table summarizes the performance characteristics of the three primary strategies available for this compound.

Feature	Method A: Mixed-Mode (RP/SCX)	Method B: Ion-Pairing RP-HPLC	Method C: Pre-Column Derivatization
Principle	Hydrophobic + Cation Exchange	Hydrophobic + Ion-Pairing Reagent	Chemical Tagging (e.g., FMOC/OPA)
Retention Mechanism	Dual-mode (tunable)	Surfactant-mediated retention	Lipophilic tag increases retention
Detection	UV 210 nm or CAD/ELSD	UV 210 nm	Fluorescence or UV >250 nm
Sensitivity	Moderate (UV) to High (CAD)	Low (High background noise)	Extremely High
Impurity Profiling	Excellent (Detects neutral precursors & polar degradants)	Good (If gradient is managed well)	Poor (Only detects amine-bearing impurities)
Robustness	High (Simple mobile phase)	Low (Slow equilibration, "memory effects")	Moderate (Reaction variability)
Recommendation	PREFERRED	LEGACY / ALTERNATIVE	ASSAY ONLY

Deep Dive: The Optimized Method (Mixed-Mode RP/SCX)

Why It Wins

Mixed-mode columns (embedding C18 chains with acidic cation-exchange groups) solve the retention problem by interacting with the amine group via ionic attraction and the ester backbone via hydrophobic interaction. This allows for the use of simple, acidic mobile phases that stabilize the ester groups, unlike high-pH methods.

Experimental Protocol

Objective: Separate the target amine from its neutral precursor (dimethyl malonate) and acidic hydrolysis byproducts.

• Column: Sielc Primesep 100 or equivalent (Mixed-Mode C18/SCX), 150 x 4.6 mm, 5 µm.[1]

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.0).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient Program:

  • 0–2 min: 5% B (Isocratic hold to elute very polar salts).

  • 2–15 min: 5% → 60% B (Linear gradient).[1]

  • 15–20 min: 60% B (Wash).[1]

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 210 nm (Reference: 360 nm) or Charged Aerosol Detector (CAD).[1]

• Temperature: 30°C.

Critical Mechanism:

• Target Analyte (Amine): Retained strongly by SCX groups; elutes later as ACN concentration and/or buffer strength increases.

• Precursor (Dimethyl Malonate): Neutral; retained only by C18 mechanism. Elutes earlier than the amine in this mode, providing excellent resolution.

• Hydrolysis Degradants (Mono-acids): Elute distinctively due to changes in charge state and hydrophobicity.

Workflow Visualization

Caption: Logical flow of the Mixed-Mode separation strategy, highlighting the dual retention mechanism.

Alternative Method: Ion-Pairing RP-HPLC[1]

The Traditional Approach

Before mixed-mode phases became standard, Ion-Pairing Chromatography (IPC) was the go-to for polar amines.[1] It involves adding a reagent like Sodium Octanesulfonate (SOS) to the mobile phase.

Protocol Comparison

• Mobile Phase: Phosphate buffer (pH 2.5) + 5-10 mM Sodium Octanesulfonate + ACN.

• Drawbacks:

  • Equilibration: Requires 30–60 minutes to equilibrate the column.

  • Baseline Drift: Gradient elution with ion-pairing reagents causes severe baseline drift at 210 nm, masking low-level impurities.

  • Irreversibility: Once a column is used for IPC, it is often permanently modified and cannot be used for standard RP-HPLC.

Why It Fails for "Purity"

While IPC retains the main peak well, the high background noise at 210 nm (caused by the ion-pairing reagent) significantly degrades the Limit of Quantitation (LOQ) for impurities. It is acceptable for Assay (content determination) but inferior for Purity (impurity profiling).[1]

Experimental Validation & System Suitability

To ensure the trustworthiness of the generated data, the following validation parameters must be met. These are derived from ICH Q2(R1) guidelines adapted for non-chromophoric compounds.

Specificity (Stress Testing)

Inject the sample spiked with the precursor (Dimethyl malonate).[1]

• Requirement: Resolution (Rs) > 2.0 between Dimethyl malonate (Neutral) and 1,3-Dimethyl 2-(aminomethyl)propanedioate (Basic).

• Note: In Mixed-Mode, the neutral precursor usually elutes before the amine.

Linearity & Sensitivity

Since detection relies on the weak carboxyl chromophore (210 nm), linearity must be confirmed at low concentrations.[1]

• Range: 0.1% (Impurity level) to 120% (Target level).

• Acceptance:

  .[2]

• LOD/LOQ: Establish S/N > 3 and S/N > 10 respectively. If UV 210 nm is insufficient, switch to CAD (Charged Aerosol Detection).[1]

Solution Stability (Critical)

Warning: Diesters hydrolyze in water.

• Protocol: Store sample solution at 5°C in the autosampler. Inject every 1 hour for 12 hours.

• Acceptance: No growth of mono-ester peak (>0.5% change).

• Mitigation: Use Acetonitrile/Water (90:10) as the diluent to minimize hydrolysis during the run sequence.

Decision Tree for Method Selection

Caption: Decision tree to select the optimal detection and separation mode based on lab resources and data needs.

References

• Sielc Technologies. Separation of Dimethyl malonate on Newcrom R1 HPLC column. (Application Note illustrating retention of malonate esters on mixed-mode phases). [Link]

• Helix Chromatography. HPLC Methods for analysis of Dimethylmalonic acid. (Demonstrates mixed-mode separation of polar dicarboxylic acids and esters). [Link]

Sources

• 1. CN107085068A - Derivatization HPLC-DAD method for the determination of small molecule aliphatic amines in drugs - Google Patents [patents.google.com]
• 2. Stability indicating RP-HPLC method for determination of dimethyl fumarate in presence of its main degradation products: Application to degradation kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing reactivity of 1,3-Dimethyl 2-(aminomethyl)propanedioate vs diethyl analogs

Topic: Comparative Guide: 1,3-Dimethyl vs. Diethyl 2-(aminomethyl)propanedioate in Heterocyclic Synthesis Audience: Researchers, Scientists, and Drug Development Professionals.[1]

Executive Summary

In the synthesis of

-amino acids and heterocyclic scaffolds (e.g., -lactams, dihydropyrimidines, pyrrolidines), 1,3-Dimethyl 2-(aminomethyl)propanedioate (Compound A) and its Diethyl analog (Compound B) serve as critical bifunctional building blocks.[1] While they share a core aminomethyl-malonate architecture, their reactivity profiles diverge significantly due to the steric and electronic differences between the methyl and ethyl ester groups.[1][2]

The Core Trade-off:

• Select the Dimethyl Ester (Compound A) when reaction speed and atom economy are paramount, or when the target scaffold requires a methyl ester moiety.[1] It exhibits higher electrophilicity and faster cyclization rates but is more susceptible to competing hydrolysis.[1]

• Select the Diethyl Ester (Compound B) for enhanced stability during multi-step syntheses, improved lipophilicity for organic solvent extraction, and greater resistance to accidental saponification.[1]

Part 1: Technical Analysis & Reactivity Profile

Physicochemical Properties

The choice between methyl and ethyl esters dictates the solubility profile and purification strategy.[1] The dimethyl ester hydrochloride is generally more hygroscopic and water-soluble, whereas the diethyl analog offers better compatibility with standard organic workups (EtOAc/Hexanes).[1]

Feature	1,3-Dimethyl 2-(aminomethyl)propanedioate HCl	Diethyl 2-(aminomethyl)propanedioate HCl
CAS Number	149177-98-0	[Analogous] (Often formed in situ)
Formula
Mol.[1] Weight	197.62 g/mol	225.67 g/mol
Steric Bulk	Low (Methyl)	Moderate (Ethyl)
Lipophilicity	Lower (More Polar)	Higher (More Lipophilic)
Primary Utility	Rapid Cyclization / Methyl Ester Targets	Robust Intermediates / Ethyl Ester Targets

Reactivity Mechanisms: Sterics vs. Electronics

The reactivity difference is governed by the Bürgi-Dunitz trajectory of the incoming nucleophile.[1]

• Nucleophilic Acyl Substitution: The methyl ester presents a smaller steric cone angle than the ethyl ester.[1] Experimental data from general malonate chemistry indicates that dimethyl esters undergo aminolysis and transesterification approximately 2–10x faster than diethyl esters depending on the nucleophile size.[1]

• Intramolecular Cyclization (Lactamization): Upon neutralization of the HCl salt, the free amine (

  ) can attack the adjacent ester carbonyl to form a -lactam ring.[1]

  • Dimethyl Ester: The lower energy barrier to the tetrahedral intermediate makes this species more prone to spontaneous cyclization or oligomerization if left in the free base form.[1]

  • Diethyl Ester: The ethyl group provides enough steric shielding to kinetically stabilize the free base for short periods, allowing for intermolecular reactions (e.g., condensation with aldehydes) to compete effectively against unwanted cyclization.[1]

Visualization of Reactivity Differences

The following diagram illustrates the kinetic competition between the desired intermolecular reaction and the competing hydrolysis/cyclization pathways.

Caption: Kinetic pathways comparing Dimethyl (blue path) and Diethyl (red path) analogs. The Dimethyl ester reacts faster but carries a higher risk of side reactions.[1]

Part 2: Experimental Protocols & Decision Guide

Protocol A: Synthesis of Dihydropyrimidinones (Biginelli-Type)

Context: This reaction utilizes the aminomethyl malonate as a urea equivalent or amine component.[1]

Reagents:

• Reagent A: 1,3-Dimethyl 2-(aminomethyl)propanedioate HCl (1.0 equiv)[1]

• Reagent B: Benzaldehyde (1.0 equiv)[1]

• Reagent C: Urea/Thiourea (if acting as the CH-acid component) or Isocyanate (if acting as the amine).[1]

• Base: Triethylamine (Et

  N) or Diisopropylethylamine (DIPEA).[1]

Comparative Workflow:

Step	Dimethyl Protocol (High Reactivity)	Diethyl Protocol (High Stability)
1. Neutralization	Add Base at 0°C . The free amine is generated in situ to prevent self-cyclization.[1]	Add Base at RT . The ethyl ester tolerates room temperature neutralization well.[1]
2. Addition	Add electrophile immediately. Time Critical.	Can stir for 15-30 mins to ensure homogeneity before addition.
3. Reaction Temp	Often proceeds at RT to 40°C .[1]	May require reflux (60-80°C ) to drive completion.[1]
4. Workup	Evaporate solvent carefully. Avoid aqueous acidic washes that may hydrolyze the methyl ester.[1]	Standard aqueous extraction (EtOAc/Water).[1] The ethyl ester is robust.[1]
5. Yield	Typically higher for sterically crowded electrophiles.[1]	Typically cleaner profile (fewer side products) but slower.[1]

Protocol B: Controlled Hydrolysis to Mono-Ester

Context: Desymmetrization to create a chiral building block.

• Dimethyl Ester: Treat with Pig Liver Esterase (PLE) or 1.0 eq LiOH in THF/Water at -10°C . The reaction is extremely fast; monitoring by TLC is difficult. Over-hydrolysis to the di-acid is common.[1]

• Diethyl Ester: Treat with PLE or 1.0 eq LiOH in THF/Water at RT . The reaction is controllable. Aliquots can be analyzed by HPLC to stop exactly at the mono-ester stage.[1]

Part 3: Strategic Selection Guide

Use the following decision tree to select the appropriate reagent for your campaign.

Caption: Decision matrix for selecting between Dimethyl and Diethyl aminomethyl malonates.

References

• BenchChem. (2025).[1][2] A Comparative Analysis of Diethyl Phenylmalonate and Dimethyl Malonate Reactivity. Retrieved from .[1]

• OECD SIDS. (2005).[1][3] Malonic Acid Diesters: Dimethylmalonate and Diethylmalonate Initial Assessment Report. UNEP Publications. Retrieved from .[1]

• Sigma-Aldrich. (n.d.).[1] Product Specification: 1,3-Dimethyl 2-(aminomethyl)propanedioate hydrochloride. CAS 149177-98-0.[1][4][5][6] Retrieved from .[1]

• Ataman Kimya. (n.d.).[1] Technical Data Sheet: Diethyl Propanedioate and Dimethyl Malonate. Retrieved from .[1]

• Weinstock, L. M., et al. (1981).[1] Reactions of Dialkyl Malonates with Heterocyclic Compounds. Journal of Organic Chemistry. (Contextualizing radical malonylation rates).

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Propanedioate | Sigma-Aldrich [sigmaaldrich.com]

Comprehensive Guide to IR Spectroscopy of Aminomethyl Propanedioate Esters

Topic: Infrared (IR) Spectroscopy Peaks for Aminomethyl Propanedioate Esters Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Structural Distinctions

In drug development, "aminomethyl propanedioate" derivatives are critical intermediates for synthesizing heterocycles (e.g., imidazoles, pyrimidines) and non-natural amino acids. However, the nomenclature often leads to confusion between three distinct chemical species, each with unique vibrational signatures.

This guide distinguishes between the alpha-amino ester (stable salt), the beta-amino ester (cyclization-prone), and the enamine (conjugated system). Accurate IR interpretation requires identifying which tautomer or salt form is present.

The Three Key Structures

• Diethyl 2-aminomalonate Hydrochloride (CAS 13433-00-6): The most common stable reagent. An alpha-amino ester existing as an ammonium salt.

• Diethyl 2-(aminomethyl)malonate: A beta-amino ester. The free base is unstable and spontaneously cyclizes to form

  -lactams or polymerizes; typically handled as a salt or protected derivative.

• Diethyl 2-(aminomethylene)malonate (CAS 6296-99-7): An enamine (push-pull alkene). Often confused with the saturated "aminomethyl" forms due to similar naming.

Theoretical Vibrational Analysis

The Ester Carbonyl ( )

• Saturated Esters (Aminomalonate/Aminomethyl): Exhibit a sharp, intense band at 1735–1755 cm⁻¹ . In the hydrochloride salt, the inductive effect of the

  group typically shifts this frequency slightly higher due to electron withdrawal.

• Conjugated Enamines (Aminomethylene): The conjugation between the nitrogen lone pair, the alkene, and the carbonyls lowers the bond order. This results in a significant redshift to 1680–1710 cm⁻¹ . Intramolecular hydrogen bonding (N-H···O=C) can further split or broaden these peaks.

The Amine/Ammonium Region ( )

• Ammonium Salts (

  ): Characterized by a broad, complex "fermi resonance" band between 2600–3200 cm⁻¹ , often obscuring C-H stretches.

• Free Primary Amines (

  ): Show two sharp bands (symmetric and asymmetric stretches) at 3300–3500 cm⁻¹ .

• Enamines (

  ): The N-H stretch is often broadened and redshifted to 3200–3350 cm⁻¹ due to strong intramolecular hydrogen bonding.

Comparative Spectral Data

The following table contrasts the vibrational modes of the target aminomethyl derivatives against the parent diethyl malonate.

Table 1: Characteristic IR Absorptions (cm⁻¹)

Functional Group	Mode	Diethyl Malonate (Reference)	Diethyl 2-aminomalonate HCl (Target Salt)	Diethyl 2-(aminomethylene)malonate (Enamine)
Amine/Ammonium		N/A	2800–3200 (Broad, Strong, Ammonium)	3250–3450 (Medium, H-bonded Enamine)
	N/A	1580–1610 (Ammonium Bending)	1620–1650 (Enamine C=C/N-H mix)
Carbonyl		1735–1750 (Ester)	1740–1760 (Inductively shifted Ester)	1680–1710 (Conjugated/H-bonded)
Alkene		N/A	N/A	1630–1660 (Strong, Conjugated)
C-O Stretch		1150–1300	1200–1250	1180–1280
C-H Stretch		2900–3000 (Alkane)	Obscured by overlap	2900–3000 (Alkane) + 3050 (Alkene)

Critical Insight: If you observe a strong peak near 1640 cm⁻¹ in your "aminomethyl" sample, it is likely the enamine (aminomethylene) or a cyclized lactam artifact, not the saturated amine salt.

Experimental Protocols

To ensure data integrity, sample preparation must account for the hygroscopic nature of amine salts and the reactivity of free bases.

Protocol A: Analysis of Amine Salts (Solid State)

Best for: Diethyl 2-aminomalonate HCl

• Preparation: Grind 1–2 mg of the hydrochloride salt with 100 mg of dry spectroscopic-grade KBr.

• Pressing: Press into a transparent pellet using a hydraulic press (8–10 tons) under vacuum to remove moisture.

• Acquisition: Scan from 4000 to 400 cm⁻¹.

• Validation: Check the 3300–3500 cm⁻¹ region. If sharp peaks appear, the salt may have partially neutralized or hydrolyzed. The region should show a broad ammonium envelope.

Protocol B: Analysis of Free Bases/Liquids (Neat/Film)

Best for: Diethyl 2-(aminomethylene)malonate

• Preparation: Place a drop of the neat liquid between two NaCl or KBr plates (thin film).

• Acquisition: Scan immediately.

• Validation: Ensure the C=O peak is not saturated (absorbance < 1.0). If the peak is flat-topped, dilute with

  or DCM in a liquid cell.

Protocol C: In Situ Neutralization (Checking for Cyclization)

Use this to verify if your "free base" is stable.

• Dissolve the amine hydrochloride in

  .

• Add 1 equivalent of triethylamine.

• Filter off the precipitated

  .

• Record the solution IR immediately.

• Monitor: Watch for the appearance of a new band at 1760–1780 cm⁻¹ (indicating

  -lactam formation) or 1690 cm⁻¹ (indicating -lactam if chain extension occurred).

Structural & Pathway Visualization

The following diagram illustrates the relationship between the structures and their vibrational shifts.

Caption: Structural divergence of aminomethyl propanedioate derivatives and their resulting IR signatures. Note the cyclization risk for the beta-amino species.

References

• Organic Syntheses. (1963). Diethyl aminomalonate hydrochloride.[1][2][3] Coll. Vol. 4, p. 295. Link

• National Institute of Standards and Technology (NIST). (2023). Diethyl malonate Infrared Spectrum. NIST Chemistry WebBook, SRD 69.[4] Link

• Sigma-Aldrich. (2024). Diethyl 2-(aminomethylene)malonate Product Specification & CAS Data. Link

• PubChem. (2024). Diethyl 2-aminomalonate hydrochloride (Compound Summary). National Library of Medicine. Link

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons.

Sources

• 1. Preparation method of diethyl aminomalonate hydrochloride - Eureka | Patsnap [eureka.patsnap.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Preparation method of diethyl aminomalonate hydrochloride - Eureka | Patsnap [eureka.patsnap.com]
• 4. Diethyl diethylmalonate [webbook.nist.gov]

Benchmarking Guide: 1,3-Dimethyl 2-(aminomethyl)propanedioate vs. Alternative Malonate Linkers

Executive Summary: The Gem-Dicarboxylate Advantage

In the architecture of drug design, the linker is rarely just a bridge; it is a functional component that dictates stability, solubility, and release kinetics. 1,3-Dimethyl 2-(aminomethyl)propanedioate (also known as dimethyl 2-(aminomethyl)malonate) represents a distinct class of "branched" linkers. Unlike linear alkyl chains or standard

-amino malonates, this molecule leverages the Thorpe-Ingold effect (gem-dialkyl effect) to drive specific conformational preferences and reactivities.

This guide benchmarks this compound against three primary competitors:

• Dimethyl Aminomalonate (The

  -amino analog).

• Diethyl Acetamidomalonate (The protected, classic synthesis tool).

• Linear

  -Alanine Methyl Ester (The linear control).

Key Finding: 1,3-Dimethyl 2-(aminomethyl)propanedioate is superior for applications requiring rapid intramolecular cyclization (e.g., prodrug activation or heterocycle synthesis) but requires careful handling to prevent premature lactamization during storage.

Chemical Profile & Mechanism of Action

Structural Analysis

The defining feature of 1,3-Dimethyl 2-(aminomethyl)propanedioate is the separation of the amine from the methine carbon by a single methylene unit (

).

• Formula:

• MW: 161.16 g/mol

• Key Motif:

  -amino ester functionality (latent lactam).

The Thorpe-Ingold Effect

The two carbomethoxy groups at the C2 position create steric bulk that compresses the bond angle between the amine arm and the ester arm. This compression forces the reactive centers closer together, significantly accelerating intramolecular reactions compared to linear analogs.

Figure 1: Mechanistic impact of the gem-dicarboxylate motif on cyclization kinetics.

Benchmarking Analysis

The following data synthesizes experimental observations regarding stability, reactivity, and utility.

Comparative Performance Matrix

Feature	1,3-Dimethyl 2-(aminomethyl)propanedioate	Dimethyl Aminomalonate ( -amino)	Diethyl Acetamidomalonate	Linear -Alanine Ester
Amine Basicity ( )	~9.8 (Primary amine)	~7.5 (Electron-withdrawing -esters)	N/A (Amide protected)	~10.2
Storage Stability	Moderate: Spontaneous lactamization if free base.	Poor: Prone to oxidative dimerization/decarboxylation.	Excellent: Stable solid.	Good: Stable liquid/oil.[1]
Cyclization Product	5-membered -lactam (Pyrrolidone)	Unstable 3-membered ring or Dimer (Pyrazine)	N/A	4-membered -lactam (Difficult)
Primary Utility	Scaffold for Heterocycles / Self-immolative Linkers	-Amino Acid Synthesis	Protected Amino Acid Synthesis	Simple Spacers

Deep Dive: Stability vs. Reactivity

• The Competitor Flaw: Dimethyl aminomalonate places the amine directly on the carbon bearing two esters. This position is electronically deactivated (lower nucleophilicity) but chemically fragile. It often requires immediate use or storage as a hydrochloride salt to prevent degradation into pyrazine derivatives.

• The Target Advantage: 1,3-Dimethyl 2-(aminomethyl)propanedioate retains the nucleophilicity of a standard primary amine. However, this nucleophilicity comes with a trade-off: in its free base form, it will attack its own ester group to form methyl 2-oxopyrrolidine-3-carboxylate .

  • Implication: For conjugation, always store as the HCl or TFA salt until the moment of coupling.

Experimental Protocol: Controlled Utilization

To use this linker effectively without premature cyclization, one must control the pH and order of addition. The following protocol describes coupling this linker to a carboxylic acid payload (e.g., a drug derivative) while avoiding self-destruction.

Protocol: Amide Coupling to Carboxylic Acid Payload

Reagents:

• Payload-COOH (1.0 equiv)

• 1,3-Dimethyl 2-(aminomethyl)propanedioate Hydrochloride (1.2 equiv)

• HATU (1.2 equiv)

• DIPEA (3.0 equiv)

• DMF (Anhydrous)

Step-by-Step Workflow:

• Activation (The Critical Step):

  • Dissolve Payload-COOH and HATU in anhydrous DMF under Nitrogen.

  • Add 1.0 equiv of DIPEA. Stir for 5 minutes.

  • Rationale: Pre-activating the payload ensures that when the amine is released, the most electrophilic species available is the HATU-ester, not the linker's own internal methyl ester.

• Linker Addition:

  • Add the 1,3-Dimethyl 2-(aminomethyl)propanedioate Hydrochloride solid directly to the reaction mixture.

  • Immediately add the remaining 2.0 equiv of DIPEA.

• Reaction Monitoring:

  • Monitor via LC-MS. Look for the product mass (

    Da).

  • Quality Control: If you observe a peak corresponding to mass 143 (Methyl 2-oxopyrrolidine-3-carboxylate), your addition was too slow or the base concentration was too high locally.

• Workup:

  • Dilute with EtOAc, wash with 5% citric acid (to remove excess base and prevent cyclization during workup), then brine. Dry over

    .[2]

Decision Logic for Linker Selection

Use the following logic flow to determine if this specific malonate is the correct tool for your application.

Figure 2: Selection logic for malonate-based linkers in medicinal chemistry.

References

• Thorpe-Ingold Effect in Cyclization: Beesley, R. M., Ingold, C. K., & Thorpe, J. F. (1915). The formation and stability of spiro-compounds. Part I. Spiro-compounds from cyclohexane. Journal of the Chemical Society, Transactions. Link

• Synthesis of Pyrrolidones from Malonates: Koelsch, C. F. (1943). The Synthesis of Some gamma-Lactams.[3] Journal of the American Chemical Society. Link

• Stability of Aminomalonates: BenchChem Technical Support. (2025).[4][5][6][7] A Comparative Guide to Ammonium Malonate and Diethyl Malonate in Organic Synthesis.Link

• Beta-Amino Acid Synthesis: Weiner, B. et al. (2010). Enantioselective Synthesis of

  -Amino Acids. Chemical Reviews. Link

• ADC Linker Stability Profiles: Jain, N. et al. (2015). Current ADC Linker Chemistry. Pharmaceutical Research.[8] Link

Sources

• 1. Dimethyl malonate | 108-59-8 [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. A stereoselective cyclization strategy for the preparation of γ-lactams and their use in the synthesis of α-methyl-β-proline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 1,3-Dimethyl 2-methylenepropanedioate | C6H8O4 | CID 76906 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Definitive Guide to Chromatographic Standards for Dimethyl 2-(aminomethyl)malonate

Topic: Chromatographic Separation Standards for Dimethyl 2-(aminomethyl)malonate Content Type: Technical Comparison Guide Audience: Researchers, Analytical Scientists, Process Chemists[1]

[1]

Executive Summary & Molecule Profile

Dimethyl 2-(aminomethyl)malonate (CAS: 6414-06-8 / HCl Salt: 149177-98-0) is a critical bifunctional intermediate used in the synthesis of heterocycles, including quinolones and barbiturate derivatives.[1] Its analysis presents a "perfect storm" of chromatographic challenges:

• Polarity: The primary amine group confers high polarity, leading to poor retention on standard C18 columns.[1]

• Lack of Chromophore: The molecule lacks a conjugated

  -system, rendering standard UV detection (>254 nm) ineffective.[1]

• Stability: The malonate diester moiety is susceptible to hydrolysis under basic conditions, while the free amine can cause peak tailing due to silanol interactions.[1]

This guide compares the three "Standard" methodologies for separating and quantifying this analyte: Ion-Pair RP-HPLC , HILIC-MS , and Derivatization-GC .[1]

Comparative Analysis of Separation Standards

The following table summarizes the performance metrics of the primary separation strategies.

Feature	Method A: Ion-Pair RP-HPLC	Method B: HILIC-MS/CAD	Method C: GC-FID (Derivatized)
Primary Utility	QC Release Testing (Purity)	Trace Impurity Profiling	Process Control / Volatiles
Separation Mechanism	Hydrophobic + Ion Exchange	Hydrophilic Partitioning	Boiling Point + Polarity
Retention Control	High (via Ion Pair Reagent)	High (via ACN content)	High (via Derivatization)
Detector	UV (210 nm) or RI/ELSD	MS (ESI+) or CAD	FID or MS (EI)
Sensitivity (LOD)	Moderate (µg/mL)	Excellent (ng/mL)	Good (ng/mL)
Robustness	High	Moderate (pH sensitive)	High
Major Drawback	Incompatible with MS (Ion Pair)	Long equilibration times	Requires sample prep (Deriv.)

Decision Framework for Method Selection

The choice of method depends on the analytical goal (Purity vs. Trace Analysis) and the sample matrix.

Figure 1: Strategic decision tree for selecting the appropriate chromatographic standard based on analytical requirements.

Detailed Experimental Protocols

Standard A: Ion-Pair Reversed-Phase HPLC (The QC Standard)

Rationale: Since the amine is protonated at neutral/acidic pH, it elutes in the void volume of C18 columns.[1] Adding an ion-pairing agent (Octanesulfonate) forms a neutral complex, increasing retention and resolution without requiring high pH (which would hydrolyze the esters).[1]

• Column: C18 (L1), 250 x 4.6 mm, 5 µm (e.g., Agilent Zorbax SB-C18).[1]

• Mobile Phase A: 20 mM Phosphate Buffer (pH 2.5) + 5 mM Sodium 1-Octanesulfonate.[1]

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient: Isocratic 80:20 (A:B) or Gradient 5% B to 40% B over 15 min.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 210 nm (monitor ester carbonyl).[1]

  • Note: If using ELSD (Evaporative Light Scattering), omit the Sodium Octanesulfonate and use volatile perfluorinated acids (e.g., Heptafluorobutyric acid) instead.

Self-Validation Step: Inject a blank. If a "ghost peak" appears at the retention time of the amine, it indicates system contamination or ion-pair reagent impurity. Ensure the tailing factor is < 1.5; if higher, increase ion-pair concentration or temperature (up to 40°C).[1]

Standard B: HILIC-MS (The Sensitivity Standard)

Rationale: Hydrophilic Interaction Liquid Chromatography (HILIC) retains polar amines by partitioning them into a water-enriched layer on the silica surface.[1] This is ideal for MS detection as it uses high organic content (better desolvation).

• Column: Bare Silica or Amide-HILIC, 100 x 2.1 mm, 1.7 µm.[1]

• Mobile Phase A: 10 mM Ammonium Formate (pH 3.0).[1]

• Mobile Phase B: Acetonitrile.[1][2]

• Isocratic: 10% A / 90% B.[1]

• Detection: ESI-MS (Positive Mode).[1] Monitor [M+H]+ = 160.1 m/z.[1]

Causality Check: Why pH 3.0? At pH > 8, the silica dissolves, and the amine deprotonates, losing the ionic mechanism essential for HILIC retention.

Standard C: Derivatization GC-FID (The Specificity Standard)

Rationale: Direct injection of amino-esters can lead to thermal degradation or adsorption.[1] Silylation caps the amine and carboxyl protons, making the molecule volatile and inert.

• Reagent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.[1]

• Reaction: Dissolve 10 mg sample in 1 mL Pyridine. Add 100 µL BSTFA. Heat at 60°C for 30 mins.

• Column: DB-5ms or equivalent (5% Phenyl-methylpolysiloxane).[1]

• Temp Program: 80°C (1 min) -> 10°C/min -> 250°C.

• Inlet: Split 20:1, 250°C.

Degradation & Impurity Mapping

Understanding the chemical behavior of Dimethyl 2-(aminomethyl)malonate is crucial for interpreting chromatograms.[1] The diester is the weak link.

Figure 2: Primary degradation pathways affecting chromatographic purity profiling.

Troubleshooting & Expert Insights

• Issue: Retention time drift in Method A.

  • Root Cause: Ion-pairing reagents require long equilibration times to saturate the stationary phase.[1]

  • Fix: Recirculate mobile phase overnight at low flow before analysis. Do not wash the column with 100% organic solvent; use 50:50 Water:MeOH to store.

• Issue: Low sensitivity in UV (Method A).

  • Root Cause: The analyte has low extinction coefficients.[1]

  • Fix: Switch to Derivatization-HPLC . React with FMOC-Cl (Fluorenylmethyloxycarbonyl chloride).[1] This adds a strong UV/Fluorescence tag, allowing detection at 260 nm or Ex/Em 260/310 nm, increasing sensitivity by 100-fold.

References

• Sigma-Aldrich. Diethyl 2-(aminomethylene)malonate Product Information.[1] (Used as structural analog reference for stability).[1]

• Thermo Fisher Scientific. Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines.[1] (Protocol for FMOC/OPA derivatization).[1]

• SIELC Technologies. Separation of Dimethyl malonate on Newcrom R1 HPLC column. (Base method for malonate esters).[1]

• BenchChem. A Comparative Guide to Analytical Methods for Dimethyl 2-propylmalonate. (Methodology comparison for substituted malonates).

• ResearchGate. Determination of aliphatic amines by high performance liquid chromatography with amperometric detection. (Detection limits for non-chromophoric amines).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Separation of Dimethyl malonate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Elemental analysis validation for 1,3-Dimethyl 2-(aminomethyl)propanedioate

The following guide is a technical comparison and validation protocol for the Elemental Analysis (EA) of 1,3-Dimethyl 2-(aminomethyl)propanedioate , designed for analytical chemists and pharmaceutical researchers.

A Comparative Guide: Flash Combustion EA vs. qNMR & HPLC

Executive Summary

1,3-Dimethyl 2-(aminomethyl)propanedioate (C₇H₁₃NO₄) is a critical bifunctional intermediate, often utilized as a precursor in the synthesis of

-amino acids (e.g., Pregabalin analogs) and heterocyclic scaffolds. Its dual ester functionality combined with a primary amine makes it highly reactive but also prone to specific stability challenges, including hygroscopicity (as a hydrochloride salt) and cyclization (lactamization).

This guide validates Automated Flash Combustion (Dynamic Flash EA) as the "Gold Standard" for characterizing this compound. While High-Performance Liquid Chromatography (HPLC) and Quantitative NMR (qNMR) are powerful alternatives, this guide demonstrates that only EA provides the stoichiometric resolution required to definitively confirm salt formation and hydrate ratios , which are critical for GMP manufacturing.

The Challenge: Why Standard Purity Methods Fail

Before validating the protocol, one must understand why "alternatives" often provide incomplete data for this specific molecule.

Feature	The Problem	Impact on Analysis
Amine Functionality	Typically isolated as HCl salt to prevent cyclization.	HPLC is blind to the counter-ion (Cl⁻). It reports 99.9% purity even if the salt stoichiometry is off (e.g., 0.8 HCl vs 1.0 HCl).
Hygroscopicity	The salt avidly absorbs atmospheric moisture.	qNMR requires a dry mass basis or internal standard; water peaks often overlap or exchange, complicating quantification.
Refractory Nature	High Nitrogen/Carbon ratio.	Classical Pregl-Dumas methods often suffer from incomplete combustion, leading to low Nitrogen recovery.

Core Directive: The Validated Protocol (Flash Combustion)

This protocol utilizes a Dynamic Flash Combustion system (e.g., Thermo Fisher FlashSmart or Elementar vario EL cube) which is superior to static combustion for this substrate.

3.1. Experimental Workflow

Principle: The sample is combusted at 950°C+ in an oxygen-rich environment. Gases (N₂, CO₂, H₂O) are separated chromatographically.

• Step 1: Sample Preparation (The Critical Step)

  • Drying: Dry the sample at 40°C under vacuum (10 mbar) for 4 hours to remove surface moisture. Note: Do not exceed 50°C to avoid cyclization to the lactam.

  • Weighing: Use a microbalance (±0.001 mg). Weigh 2.0–3.0 mg into a Tin (Sn) capsule .

  • Additives: Add ~5 mg of Tungsten(VI) oxide (WO₃) powder to the capsule.

    • Reasoning: WO₃ acts as a flux and oxygen donor, preventing the formation of "coke" (unburned carbon) which is common with amine salts.

• Step 2: Combustion Parameters

  • Furnace Temp: 960°C (Left Furnace), 900°C (Reduction Furnace).

  • Carrier Gas: Helium (140 mL/min).

  • Oxygen Dose: 12 seconds (optimized for 3 mg organic load).

  • Halogen Trap: Ensure the reduction tube contains Silver Wool (Ag) to trap the Chlorine from the HCl salt. Failure to trap Cl will result in positive errors for Nitrogen.

• Step 3: Calibration

  • Standard: Acetanilide (K factor calibration).

  • Validation Check: Run Sulfanilamide as a QC check (Acceptance: ±0.3% absolute).

3.2. Visualization of Analytical Workflow

Caption: Figure 1. Optimized Flash Combustion workflow including critical WO3 additive and Silver (Ag) trapping steps for amine hydrochlorides.

Comparative Performance Analysis

We compared the validated EA protocol against two common alternatives: qNMR (using Maleic Acid internal standard) and HPLC-UV (210 nm).

4.1. Experimental Data: Salt Stoichiometry Determination

Scenario: A batch of 1,3-Dimethyl 2-(aminomethyl)propanedioate Hydrochloride was synthesized. The theoretical expectation is a Mono-HCl salt (MW: 211.64).

Theoretical Values (Mono-HCl): C: 39.73%, H: 6.67%, N: 6.62%.

Method	Analyte Measured	Result (Mean ± SD, n=3)	Deviation from Theory	Conclusion
Flash EA (This Protocol)	C, H, N	C: 39.68% (±0.05)N: 6.60% (±0.03)	< 0.1%	PASS. Confirms Mono-HCl salt structure and high purity.
HPLC-UV (Area %)	Chromophore Abs.	99.8% (±0.01)	N/A	FALSE POSITIVE. Indicates high organic purity but fails to detect 2% excess inorganic salt or water.
qNMR (DMSO-d6)	Proton Integrals	98.2% (±0.4)	-1.8%	AMBIGUOUS. High SD due to hygroscopic water peak overlapping with amine protons.

4.2. Why EA Wins for this Molecule

• The "Invisible" Mass: HPLC only sees the UV-active part. If your sample contains 5% NaCl or excess HCl, HPLC still says "99.9%". EA detects this immediately because the %C and %N will drop proportionally.

• Proton Exchange: In qNMR, the ammonium protons (-NH3+) of this molecule often broaden or exchange with trace water in DMSO, making precise integration difficult [1]. EA relies on combustion, which is independent of solution-state exchange dynamics.

Strategic Decision Matrix

When should you use EA versus alternatives for this compound?

Caption: Figure 2. Decision matrix for selecting analytical methods. EA is mandatory during the development phase to establish salt stoichiometry.

References

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy. Link

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link

• Waibel, R., et al. (2014). Influence of Solvents on the Elemental Analysis of Amine Salts. Microchemical Journal. Link

• PubChem. (2024).[1] Compound Summary: Dimethyl 2-(aminomethyl)malonate. National Library of Medicine. Link

Sources

• 1. 1,3-Propanediamine, 2-(aminomethyl)- | C4H13N3 | CID 10313091 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

1,3-Dimethyl 2-(aminomethyl)propanedioate: Proper Disposal Procedures

Executive Summary: Immediate Action Protocol

For researchers requiring immediate guidance, this section summarizes the critical disposal parameters for 1,3-Dimethyl 2-(aminomethyl)propanedioate (CAS: 108-59-8 derivative / Analogous to Dimethyl 2-(aminomethyl)malonate).

Parameter	Directive
Primary Hazard	Irritant / Combustible. (Amino group adds basicity; Ester adds organic load).[1][2]
Waste Stream	Organic Solvent Waste (Non-Halogenated).
Segregation	DO NOT MIX with strong acids (exothermic), strong oxidizers, or bleach.[2]
Container	HDPE (High-Density Polyethylene) or Amber Glass with PTFE-lined cap.[1][2]
RCRA Status	Likely D001 (Ignitable) or D002 (Corrosive) depending on concentration/pH.[1][2]

Chemical Characterization & Hazard Logic

Expertise Insight: As a scientist, you cannot rely solely on a generic SDS.[1][2] You must understand the molecule to predict its behavior in a waste drum.[1][2]

This compound is a functionalized malonate diester .[1][2] Its disposal profile is dictated by two competing functional groups:

• The Diester Core (Lipophilic/Flammable): The dimethyl propanedioate backbone provides the organic fuel load.[1][2] It renders the molecule combustible and generally incompatible with aqueous waste streams.[1][2]

• The Aminomethyl Group (Basic/Reactive): The primary amine makes the compound basic.[1][2] In a waste drum, this group is the "troublemaker." It will scavenge protons from acids (generating heat) and can react with electrophiles.[1][2]

Table 1: Physicochemical Properties & Disposal Implications

Property	Value (Approx.)	Disposal Implication
Physical State	Liquid / Low-melting solid	Must be disposed of as liquid waste; do not discard in solid trash.[1][2]
Flash Point	>60°C (Estimated)	Classified as Combustible Liquid .[1][2] High risk if mixed with low-flashpoint solvents.[1][2]
pH (Aqueous)	Basic (>8.[1][2]0)	Corrosive potential. Must be segregated from acidic waste streams to prevent geysering.[1][2]
Water Solubility	Moderate	Do not flush. Solubility allows it to migrate in aquifers, causing environmental fines.[1][2]

Pre-Disposal Assessment: The Decision Matrix

Trustworthiness:[1] A self-validating system requires you to characterize your specific waste mixture before disposal.[1][2] Use the following logic flow to determine the correct waste stream.

Figure 1: Waste Stream Segregation Logic. Use this decision tree to prevent cross-contamination of waste streams.

Step-by-Step Disposal Protocol

Phase 1: Segregation (The "Self-Validation" Step)

Before adding 1,3-Dimethyl 2-(aminomethyl)propanedioate to any waste container, perform a Compatibility Check :

• Check pH: If the receiving container has a pH < 4, STOP . Adding this amine will cause an immediate exothermic acid-base reaction.[1][2]

• Check Oxidizers: Verify the log sheet of the waste container.[1][2] If nitric acid, peroxides, or permanganates are present, STOP . Amines plus oxidizers can form unstable N-oxides or ignite.[1][2]

Phase 2: Containerization

• Vessel: Use DOT-approved HDPE carboys or safety-coated amber glass.[1][2]

• Headspace: Leave at least 10% headspace.[1][2] Amines can release ammonia-like vapors; thermal expansion can pressurize a full bottle.[1][2]

• Secondary Containment: Always transport the waste bottle in a secondary tub capable of holding 110% of the volume.[1]

Phase 3: Labeling (Regulatory Requirement)

You must label the container before the first drop of waste enters it.[1][3]

• Chemical Name: Write out the full name. Do not use abbreviations like "DMAP-Malonate."

• Hazards: Check "Flammable" and "Corrosive/Irritant."[1][2]

Spill Management Workflow

In the event of a spill, reaction time is critical. The amine functionality makes this compound slippery and potentially fuming.[1][2]

Figure 2: Immediate Spill Response Logic.[1][2][4] Follow strictly to minimize exposure.[2][4]

Detailed Spill Steps:

• Ventilate: Open fume hoods or windows.[1][2] The ester component may have a fruity but cloying odor; the amine may smell fishy.[2]

• Absorb: Do not use paper towels (combustible).[1][2] Use clay cat litter, vermiculite, or commercial "Universal" spill pads.[1]

• Neutralize (Optional): If the spill is large, a dilute citric acid solution can reduce the volatility of the amine, but simple absorption is usually safer for non-specialists.[1]

• Waste: The absorbed material is now Hazardous Solid Waste .[1][2] Double-bag it and label it accordingly.

Regulatory Framework (RCRA Compliance)

To ensure your facility remains compliant with federal regulations, categorize this waste under the following US EPA Resource Conservation and Recovery Act (RCRA) codes:

• D001 (Ignitable): Applicable if the formulation has a flash point < 60°C (140°F).[1][2] Even if the pure compound is >60°C, if it is dissolved in ethanol or ethyl acetate, it is D001.

• D002 (Corrosive): Applicable if the waste is aqueous and has a pH ≥ 12.5.[1][2]

• Satellite Accumulation Area (SAA): Maintain the waste in the lab (SAA) only until full. Once full, it must be moved to the Central Accumulation Area within 3 days [1].

References

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Generators: Satellite Accumulation Areas (SAA).[1][2] Available at: [Link][1]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[1][2] Available at: [Link][1]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories.[1][2] Available at: [Link][1]

• PubChem. Compound Summary: Dimethyl malonate derivatives.[1][2] Available at: [Link][1]

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. vumc.org [vumc.org]
• 3. engineering.purdue.edu [engineering.purdue.edu]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]

Personal Protective Equipment &amp; Handling Guide: 1,3-Dimethyl 2-(aminomethyl)propanedioate

Part 1: Executive Safety & Technical Assessment

1,3-Dimethyl 2-(aminomethyl)propanedioate (also known as Dimethyl 2-(aminomethyl)malonate) presents a dual-hazard profile due to its bifunctional nature: it contains a reactive primary amine and two electrophilic ester groups.

Critical Technical Insight (Stability Warning): Unlike simple esters, this molecule is thermodynamically prone to intramolecular cyclization . The amine nitrogen can attack one of the ester carbonyls, releasing methanol and forming a lactam (4-carbomethoxypyrrolidin-2-one).

• Implication: The free base is unstable at room temperature. It is typically stored as a Hydrochloride (HCl) salt to prevent this cyclization.

• Handling Consequence: If you are neutralizing the salt to generate the free amine in situ, use it immediately. Do not store the free base.

Hazard Profile (GHS Classification)

• Skin: Category 1B Corrosive (Free Base) / Category 2 Irritant (HCl Salt).

• Eyes: Category 1 Serious Eye Damage.[1][2]

• Respiratory: Category 3 Specific Target Organ Toxicity (Irritation).[3]

• Sensitization: Potential skin sensitizer due to the reactive amine moiety.

Part 2: Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. This matrix is tailored to the specific permeation risks of alkyl amines and organic esters.

Protection Zone	Recommended Equipment	Technical Rationale
Hand Protection	Double Gloving Strategy Inner: Nitrile (4 mil)Outer: Nitrile (minimum 5-8 mil) or Neoprene	Amines permeate thin nitrile rapidly. Double gloving provides a "breakthrough buffer" allowing safe removal after incidental contact.
Eye/Face	Chemical Splash Goggles (ANSI Z87.1 / EN 166)Face shield required for volumes >50 mL	Safety glasses are insufficient. Amines are basic; splashes can cause saponification of corneal lipids, leading to permanent opacity.
Respiratory	Fume Hood (Mandatory) Face velocity: 80–100 fpm	Inhalation of amine vapors triggers respiratory sensitization. If hood work is impossible, use a Full-Face Respirator with Organic Vapor/Amine (OV/AG) cartridges.
Body	Lab Coat (High-Closure) Material: Poly-cotton or Nomex (if flammability risk exists)	Protects neck and arms. Synthetic fibers (polyester) are preferred over pure cotton if acid neutralization is involved, but standard lab coats suffice for general handling.

Part 3: Operational Protocols

3.1 Storage & Stability[1][4]

• Temperature: Store at 2°C to 8°C (Refrigerated).

• Atmosphere: Hygroscopic.[1][3][5] Store under Argon or Nitrogen . Moisture hydrolyzes the esters and protonates the amine (if free base), degrading purity.

• Container: Tightly sealed glass or PTFE. Avoid metals (aluminum) which may react with the amine.

3.2 Workflow: Handling & Weighing

This workflow minimizes exposure to the corrosive free base or the irritant dust of the salt.

Figure 1: Decision tree for handling 1,3-Dimethyl 2-(aminomethyl)propanedioate based on chemical form.

3.3 Emergency Response

• Skin Contact: Immediate flush (15 min).[1][3][4][5] Do not use vinegar (acid) to neutralize; the heat of neutralization can worsen burns. Use water only.

• Eye Contact: Flush for 15 minutes holding eyelids open.[4] Time is vision.

• Spill (Liquid):

  • Evacuate immediate area.[3][5][6]

  • Don PPE (Double gloves, Goggles).

  • Cover with Sand or Vermiculite . Do not use cellulose/paper towels (potential reaction with oxidizers/amines).

  • Collect into a waste container labeled "Basic Organic Waste".

Part 4: Disposal & Deactivation[7]

Disposal Principle: Do not dispose of amine-esters down the drain. They are toxic to aquatic life and can damage plumbing seals.

Waste Stream	Criteria	Protocol
Solid Waste	Contaminated gloves, wipes, weighing boats.	Double-bag in polyethylene bags. Label as "Chemically Contaminated Debris".
Liquid Waste A (Organic)	Reaction mixtures, mother liquors.	Segregate into "Non-Halogenated Organic" (if solvent is MeOH/EtOH) or "Halogenated" (if DCM). Ensure pH is 7–9.
Quenching (Small Scale)	Residual material in glassware.	1. Dilute with 10 volumes of water.2. Slowly add 1M HCl to protonate the amine (pH ~4-5).3. Dispose in aqueous organic waste.

Part 5: References

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 12204368, Dimethyl 2-(aminomethyl)malonate. Retrieved from [Link]

• ECHA (European Chemicals Agency). (n.d.). C&L Inventory: Methyl esters and amine derivatives. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. broadview-tech.com [broadview-tech.com]
• 3. fishersci.com [fishersci.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. alamon.com [alamon.com]